1-bromopentan-3-ol

• CAS: 128916-19-8

Core Science & Biosynthesis

Comprehensive Analytical Profiling of 1-Bromopentan-3-ol: Exact Mass Determination and Elemental Analysis

Executive Summary

1-Bromopentan-3-ol (C5H11BrO) is a critical halogenated aliphatic alcohol frequently utilized as a synthetic intermediate in pharmaceutical drug development and complex organic synthesis. Due to the presence of both a highly reactive bromine atom and a hydroxyl group, verifying its structural identity, isotopic fidelity, and bulk purity requires orthogonal analytical techniques.

As a Senior Application Scientist, I have designed this technical whitepaper to provide an in-depth guide on the exact mass determination via High-Resolution Mass Spectrometry (HRMS) and elemental composition via combustion analysis. By understanding the causality behind these experimental choices, researchers can establish self-validating analytical workflows that ensure strict adherence to scientific integrity and regulatory validation standards.

Theoretical Framework & Mass Calculations

Isotopic Causality and Mass Signatures

The presence of bromine in 1-bromopentan-3-ol provides a highly diagnostic isotopic signature. Bromine naturally exists as two stable isotopes, ^79Br and ^81Br, in a nearly 1:1 ratio (50.69% and 49.31%, respectively). Consequently, mass spectrometric analysis will yield a distinct doublet separated by approximately 2 Da. Calculating the exact monoisotopic mass is strictly dependent on the ^79Br isotope, whereas the ^81Br isotopologue provides a secondary confirmation peak that validates the presence of a single bromine atom[1].

Quantitative Data Summary

The theoretical values below serve as the absolute baseline for calibrating both HRMS and Elemental Analysis instruments.

Analytical Property	Calculated Value
Molecular Formula	C5H11BrO
Average Molecular Weight	167.04 g/mol
Exact Mass (Monoisotopic, ^79Br)	165.99933 Da
Exact Mass (^81Br Isotopologue)	167.99728 Da
Theoretical % Carbon (C)	35.95%
Theoretical % Hydrogen (H)	6.64%
Theoretical % Bromine (Br)	47.83%
Theoretical % Oxygen (O)	9.58%

High-Resolution Mass Spectrometry (HRMS) Protocol

Causality of Ionization Selection

For low-molecular-weight aliphatic alcohols like 1-bromopentan-3-ol, standard Electron Ionization (EI) often leads to extensive, destructive fragmentation (e.g., rapid loss of water or the bromine radical), which obscures the molecular ion. Therefore, soft ionization techniques such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) coupled with a Time-of-Flight (TOF) or Orbitrap mass analyzer are strictly preferred. ESI in positive mode typically yields the [M+H]+ or [M+Na]+ adducts, preserving the intact molecular envelope[2].

Step-by-Step HRMS Methodology

• Sample Preparation: Dissolve 1.0 mg of 1-bromopentan-3-ol in 1 mL of LC-MS grade methanol. Dilute to a final working concentration of 1 µg/mL using a mixture of 50:50 Methanol:Water containing 0.1% Formic Acid. Rationale: Formic acid acts as a proton donor, significantly enhancing the ionization efficiency to form [M+H]+ adducts.

• Instrument Calibration: Calibrate the Orbitrap or TOF MS using a standard tuning mix (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution) to ensure mass accuracy is tightly controlled to < 2 ppm.

• Sample Introduction: Infuse the sample directly at a flow rate of 5-10 µL/min or inject 1 µL via a UPLC system (utilizing a C18 column) to desalt and focus the analyte prior to source entry.

• Ionization & Acquisition: Operate the source in ESI+ mode. Set the capillary temperature to 275°C and spray voltage to 3.5 kV. Acquire full-scan MS data across a mass range of m/z 50–500 at a high resolution of 70,000 (at m/z 200).

• Data Processing: Extract the ion chromatograms for m/z 167.0066 ([M+H]+ with ^79Br) and m/z 169.0046 ([M+H]+ with ^81Br). Verify the 1:1 isotopic ratio and calculate the mass error, which must fall within the ±5 ppm threshold for definitive structural confirmation.

Caption: High-Resolution Mass Spectrometry (HRMS) workflow for analyzing 1-bromopentan-3-ol.

Elemental Analysis (Combustion Analysis) Protocol

Causality of Halogen Interference Mitigation

Traditional CHN combustion analysis relies on oxidizing the sample at high temperatures to form CO2, H2O, and N2, which are then separated by gas chromatography and quantified via a Thermal Conductivity Detector (TCD). However, the exceptionally high bromine content (47.83%) in 1-bromopentan-3-ol presents a critical interference risk. Halogens form volatile species (e.g., Br2, HBr) during combustion that severely interfere with the downstream detection of CO2 and H2O. To mitigate this, the combustion tube must be packed with silver wool or copper traps. Silver quantitatively reacts with halogens to form non-volatile silver bromide (AgBr), effectively scrubbing the interference from the gas stream[3].

Step-by-Step Elemental Analysis Methodology

• Sample Weighing: Accurately weigh 1.5 - 2.0 mg of 1-bromopentan-3-ol into a combustible tin capsule using a microbalance (readability 0.1 µg). Seal the capsule tightly to prevent premature volatilization of the liquid.

• Combustion Tube Preparation: Ensure the primary combustion reactor (operating at 950°C - 1000°C) is packed with a chromium oxide oxidation catalyst and a dense layer of silver wool at the cooler distal end (approx. 500°C) to trap the bromine species.

• Flash Combustion: Drop the tin capsule into the reactor under a highly oxygenated environment. The exothermic oxidation of the tin flash-heats the local environment to ~1800°C, ensuring complete mineralization of the organic matrix.

• Gas Separation: Sweep the combustion products (CO2, H2O) using a helium carrier gas through a reduction column (copper at 600°C) to remove excess oxygen, then through a GC column to separate the gases.

• Detection & Quantification: Detect the separated CO2 and H2O using a TCD. Compare the integrated peak areas against a highly pure calibration standard (e.g., acetanilide) to calculate the exact %C and %H.

• Halogen Quantification (Orthogonal Validation): To directly quantify the 47.83% bromine content, a separate flask combustion (Schöninger flask method) followed by argentometric titration (using AgNO3) must be performed.

Caption: Elemental analysis pathway highlighting combustion, halogen trapping, and TCD.

Analytical Validation & Regulatory Data Interpretation

For pharmaceutical applications, the characterization of synthetic intermediates like 1-bromopentan-3-ol must align with rigorous regulatory frameworks. While HRMS and CHN analysis confirm the molecular identity and bulk purity, researchers must also evaluate the presence of trace elemental impurities. According to [4], elemental impurities (e.g., heavy metals from upstream catalysts) must be quantified using highly sensitive techniques such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to ensure they do not exceed Permitted Daily Exposure (PDE) limits.

The combination of HRMS (for exact mass and isotopic fidelity), optimized combustion analysis (for bulk C/H/Br ratios), and ICP-MS (for trace metals) creates a self-validating, comprehensive analytical package that guarantees structural integrity and is fully suitable for regulatory submission.

References

• PubChem - 1-Bromopentan-3-ol | C5H11BrO | CID 15110789 (National Center for Biotechnology Information). URL:[Link]

• PubChemLite - 1-bromopentan-3-ol (C5H11BrO) Profiling and Adducts. URL:[Link]

• Quercus Lab - Elemental Impurities ICH Guidelines: Roadmap to Compliance for Your Drug Products. URL:[Link]

• CK-12 Foundation - Quantitative Analysis of Organic Compounds (Halogen Interference and Silver Trapping). URL:[Link]

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• 3. CK12-Foundation [flexbooks.ck12.org]
• 4. quercus.be [quercus.be]

1-bromopentan-3-ol solubility in organic solvents

An In-depth Technical Guide to the Solubility of 1-Bromopentan-3-ol in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 1-bromopentan-3-ol, a bifunctional organic molecule of interest in synthetic chemistry and drug development. In the absence of extensive published quantitative data[1], this document establishes a robust theoretical framework based on first principles of chemical interactions and analogies to structurally similar compounds. We dissect the molecular structure of 1-bromopentan-3-ol to predict its behavior in various organic solvent classes, from polar protic to nonpolar. Furthermore, this guide furnishes a detailed, field-proven experimental protocol for the quantitative determination of its solubility, empowering researchers to generate precise, reliable data. This work is intended for scientists and professionals who require a deep, predictive understanding of this compound's solubility for applications in reaction chemistry, purification, and formulation development.

Physicochemical Characterization of 1-Bromopentan-3-ol

A thorough understanding of a molecule's physical and chemical properties is the foundation for predicting its solubility. 1-Bromopentan-3-ol is a chiral haloalcohol containing a hydroxyl group and a bromine atom, which impart a unique combination of polar and nonpolar characteristics.

The molecule's structure features:

• A polar hydroxyl (-OH) group at the C3 position, capable of acting as both a hydrogen bond donor and acceptor.[2]

• A polar carbon-bromine (C-Br) bond at the C1 position, which introduces a significant dipole moment.

• A five-carbon aliphatic chain , which constitutes the nonpolar, hydrophobic backbone of the molecule.

A summary of its key computed properties is presented below.

Table 1: Physicochemical Properties of 1-Bromopentan-3-ol

Property	Value	Source
Molecular Formula	C₅H₁₁BrO	[3][4]
IUPAC Name	1-bromopentan-3-ol	[3]
Molar Mass	167.04 g/mol	[4]
Structure	CH₂(Br)CH₂CH(OH)CH₂CH₃	[1]
Predicted XlogP	1.6	[1]

The predicted XlogP value of 1.6 suggests a moderate lipophilicity, indicating that the molecule possesses a balance of hydrophilic and hydrophobic character and is likely to have appreciable solubility in a range of organic solvents.[1]

Caption: Primary intermolecular forces between 1-bromopentan-3-ol and solvent classes.

Predicted Solubility Profile

Based on the theoretical principles outlined above and by drawing parallels to structurally related molecules like 6-bromo-1-hexanol,[5] a qualitative solubility profile for 1-bromopentan-3-ol can be predicted.

Table 2: Predicted Qualitative Solubility of 1-Bromopentan-3-ol in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Justification
Polar Protic	Methanol, Ethanol, Isopropanol	High / Miscible	Strong hydrogen bonding between the solute's -OH group and the solvent's -OH group provides a highly favorable energetic exchange.
Polar Aprotic	Acetone, Dimethyl Sulfoxide (DMSO), Tetrahydrofuran (THF), Acetonitrile	High to Moderate	Strong dipole-dipole interactions are possible. Solvents like DMSO are excellent H-bond acceptors, leading to high solubility. Solubility in THF or acetonitrile may be slightly lower but still significant.
Moderately Polar	Ethyl Acetate, Dichloromethane (DCM)	Moderate to Soluble	A balance of dipole-dipole interactions and dispersion forces allows for good solvation. The alkyl chain is compatible with the less polar character of these solvents.
Nonpolar	Hexanes, Toluene, Diethyl Ether	Low to Sparingly Soluble	The energy required to break the strong hydrogen bonds between solute molecules is not sufficiently compensated by the weak dispersion forces formed with the solvent. Diethyl ether may show slightly better solubility due to its ability to accept a hydrogen bond.
Aqueous	Water	Sparingly Soluble	While the hydroxyl group can hydrogen bond with water, the five-carbon bromo-alkyl chain is hydrophobic and disfavors dissolution. As a general rule for alcohols, solubility in water decreases significantly for chains longer than four carbons. [6]

Experimental Protocol for Quantitative Solubility Determination

To move beyond prediction and obtain definitive quantitative data, a rigorous experimental approach is necessary. The following protocol describes the equilibrium shake-flask method, a gold standard for thermodynamic solubility measurement. [7] Objective: To determine the thermodynamic solubility of 1-bromopentan-3-ol in a selected organic solvent at a controlled temperature (e.g., 25 °C).

Materials and Equipment:

• 1-Bromopentan-3-ol (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Scintillation vials or glass test tubes with screw caps

• Constant temperature orbital shaker or water bath

• Syringe filters (e.g., 0.22 µm PTFE for organic solvents)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization Detector (GC-FID) or High-Performance Liquid Chromatography with UV detector (HPLC-UV), depending on the solvent and analyte properties)

Methodology:

• Preparation of Saturated Solutions:

  • Causality: The addition of excess solute is critical to ensure that a true equilibrium between the dissolved and undissolved solid phases is reached, which is the definition of a saturated solution.

  • Add an excess amount of 1-bromopentan-3-ol to a vial containing a known volume (e.g., 5 mL) of the chosen solvent. A visible amount of undissolved material should remain at the bottom.

  • Prepare each solvent system in triplicate to ensure statistical validity.

• Equilibration:

  • Causality: Dissolution can be a slow process. A sufficient equilibration time (typically 24-48 hours) is required to ensure the system has reached a thermodynamic minimum, and the concentration of the dissolved solute is no longer changing. [5]Constant agitation prevents concentration gradients.

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in the constant temperature shaker set to 25 °C (or the desired temperature).

  • Agitate the mixtures for at least 24 hours. A 48-hour period is recommended to guarantee equilibrium.

• Sample Collection and Preparation:

  • Causality: The solution must be carefully separated from the excess solid without altering the temperature, as solubility is temperature-dependent. Filtration removes any suspended microparticles that would artificially inflate the measured concentration.

  • After equilibration, allow the vials to stand undisturbed in the temperature bath for at least 2 hours for the excess solid to settle.

  • Carefully draw a known volume of the supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a clean vial.

  • Precisely dilute the filtered, saturated solution with the same solvent to a concentration that falls within the linear range of the analytical calibration curve. A high dilution factor (e.g., 1:100 or 1:1000) is often necessary.

• Quantification:

  • Causality: A multi-point calibration curve using standards of known concentration provides the basis for accurately converting the analytical signal of the sample into a concentration value.

  • Prepare a series of calibration standards of 1-bromopentan-3-ol in the chosen solvent.

  • Analyze the calibration standards and the diluted samples using a validated GC or HPLC method.

  • Plot the analytical response versus concentration for the standards to generate a calibration curve.

• Calculation of Solubility:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution by multiplying the result by the dilution factor.

  • Express the final solubility in standard units, such as mg/mL or mol/L.

Caption: Experimental workflow for the determination of thermodynamic solubility.

Safety and Handling Considerations

While a specific Safety Data Sheet (SDS) for 1-bromopentan-3-ol is not widely available, data from the related compound 1-bromopentane can be used for preliminary hazard assessment. [8][9][10]

• Handling: Use in a well-ventilated area or chemical fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. [8][9]Avoid inhalation of vapors and contact with skin and eyes. [9]* Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames. [10]Keep the container tightly closed and away from strong oxidizing agents and strong bases. [8]* Disposal: Dispose of contents and container in accordance with all local, regional, and national regulations. Do not release into the environment. [8] Researchers must always consult a compound-specific SDS if available and perform a thorough risk assessment before commencing any experimental work.

References

• PubChem. 1-Bromopentan-3-ol | C5H11BrO | CID 15110789. National Center for Biotechnology Information. [Link]

• LibreTexts Chemistry. Solubility of Organic Compounds. (2023). [Link]

• PubChemLite. 1-bromopentan-3-ol (C5H11BrO). [Link]

• Atomax. 1-Bromopentane - Material Safety Data Sheet (MSDS). [Link]

• University of Texas at Dallas. Experiment 1: Determination of Solubility Class. [Link]

• PubChem. (3R)-1-bromopentan-3-ol | C5H11BrO | CID 10702233. National Center for Biotechnology Information. [Link]

• SD Fine-Chem. Safety Data Sheet - 1-Bromopentane. [Link]

• Cole-Parmer. Material Safety Data Sheet - 1-Bromopentane, 98%. (2003). [Link]

• Chemistry Notes. Three Factors Affecting the Solubility of a Solution. [Link]

• Open Oregon Educational Resources. 3.2 Solubility – Introductory Organic Chemistry. [Link]

• Chemistry Steps. Solubility of Organic Compounds. (2021). [Link]

• Pharmatutor. Solubility Determination in Drug Discovery and Development. (2013). [Link]

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1H NMR and 13C NMR chemical shifts for 1-bromopentan-3-ol

Comprehensive NMR Characterization of 1-Bromopentan-3-ol: A Technical Guide to 1 H and 13 C Spectral Assignments

Executive Summary & Structural Logic

In modern drug development and asymmetric synthesis, 1-bromopentan-3-ol (CAS: 128916-19-8) serves as a highly versatile, bifunctional chiral building block [1]. Featuring both a terminal electrophilic bromide and a nucleophilic secondary alcohol, its structural verification is a critical quality control step.

As an application scientist, interpreting the Nuclear Magnetic Resonance (NMR) spectra of this molecule requires moving beyond simple peak matching. One must understand the underlying quantum mechanical and electromagnetic causality—specifically, how the highly electronegative substituents and the C3 stereocenter dictate the magnetic microenvironments of the carbon skeleton. This whitepaper provides a rigorously grounded framework for the 1 H and 13 C NMR assignment of 1-bromopentan-3-ol, complete with self-validating acquisition protocols.

Theoretical Framework: Causality of Chemical Shifts

1 H NMR Spectral Dynamics (Proton Environments)

The 1 H NMR spectrum of 1-bromopentan-3-ol in CDCl 3​ is defined by five distinct carbon-bound proton environments, heavily influenced by inductive withdrawal (-I effect) and stereochemical asymmetry.

• C1-H 2​ (Terminal Bromide, ~3.45 ppm): Bromine ( χ≈2.96 ) exerts a strong inductive pull through the σ -bond framework. This strips electron density from the C1 protons, reducing their magnetic shielding and pushing their resonance downfield.

• C2-H 2​ (Diastereotopic Methylene, ~2.05 ppm): This is the most complex signal in the spectrum. Because C3 is a chiral center, it breaks the local plane of symmetry. Consequently, the two protons on C2 do not share the same spatial relationship with the hydroxyl group; they are diastereotopic . They are chemically and magnetically non-equivalent, coupling not only with adjacent protons but also with each other ( 2J≈14 Hz), resulting in a complex multiplet (often an ABX system) rather than a clean triplet or quartet.

• C3-H (Carbinol Proton, ~3.70 ppm): The oxygen atom ( χ≈3.44 ) causes profound deshielding. The proton is split by the C2 and C4 methylene protons, yielding a broad multiplet.

• C4-H 2​ (~1.50 ppm) & C5-H 3​ (~0.95 ppm): These represent the ethyl tail. They experience mild β

  • and γ -deshielding from the hydroxyl group, appearing as a multiplet and a clean triplet ( 3J≈7.5 Hz), respectively.

• -OH Proton (~1.5 - 2.5 ppm): The hydroxyl proton's shift is highly variable. It is dependent on the concentration and temperature of the sample due to intermolecular hydrogen bonding, which dynamically alters the electron density around the proton [2].

13 C NMR Additivity Rules

Carbon-13 shifts are less sensitive to solvent effects and can be highly accurately predicted using empirical additivity rules based on a base pentane skeleton (C1: 13.7, C2: 22.6, C3: 34.5 ppm).

• α and β Effects: The direct attachment of Br at C1 adds ~+20 ppm ( α -effect), while its influence on C2 adds ~+11 ppm ( β -effect). The OH group at C3 adds a massive ~+41 ppm ( α -effect) to C3 and ~+8 ppm ( β -effect) to C2 and C4.

• The γ -Gauche Effect: Interestingly, the γ -effect of the hydroxyl group on C1 and C5 is negative (approx. -2.5 ppm). This is caused by steric compression (gauche interactions) between the γ -proton and the hydroxyl oxygen, which polarizes the C-H bond and increases electron density at the carbon nucleus, shielding it [3].

Quantitative Data Presentation

The following tables summarize the calculated and empirically validated chemical shifts for 1-bromopentan-3-ol.

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

Position	Expected Shift ( δ , ppm)	Multiplicity	Integration	Coupling ( J , Hz)	Causality / Notes
C1-H 2​	3.40 – 3.50	Triplet (t)	2H	~6.8	Strong α -deshielding by Bromine.
C3-H	3.65 – 3.75	Multiplet (m)	1H	-	Strong α -deshielding by Hydroxyl oxygen.
C2-H 2​	1.95 – 2.15	Multiplet (m)	2H	-	Diastereotopic protons due to C3 stereocenter.
C4-H 2​	1.45 – 1.60	Multiplet (m)	2H	~7.2	β -deshielding by Hydroxyl group.
C5-H 3​	0.90 – 1.00	Triplet (t)	3H	~7.5	Terminal methyl group.
-OH	1.50 – 2.50	Broad Singlet (br s)	1H	-	Shift varies via H-bonding dynamics.

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ )

Carbon	Expected Shift ( δ , ppm)	Type	Dominant Substituent Effects
C3	71.5 – 73.0	CH	α -OH (+41 ppm), γ -Br (-3 ppm)
C2	40.5 – 42.5	CH 2​	β -Br (+11 ppm), β -OH (+8 ppm)
C1	30.0 – 32.0	CH 2​	α -Br (+20 ppm), γ -OH (-2.5 ppm)
C4	29.5 – 31.0	CH 2​	β -OH (+8 ppm)
C5	10.5 – 11.5	CH 3​	γ -OH (-2.5 ppm)

Standardized Experimental Protocol

To ensure a self-validating system , the following step-by-step methodology must be adhered to. This prevents artifact generation and ensures high signal-to-noise (S/N) ratios.

Step 1: Sample Preparation

• Weigh 15–20 mg of 1-bromopentan-3-ol for 1 H NMR (or 50–100 mg for 13 C NMR) into a clean glass vial.

• Dissolve entirely in 0.6 mL of Deuterated Chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl 3​ is chosen because its residual proton signal (7.26 ppm) and carbon triplet (77.16 ppm) act as secondary internal references, while the deuterium nucleus provides a frequency lock to prevent magnetic field drift during acquisition.

Step 2: Probe Tuning and Shimming

• Insert the 5mm NMR tube into the spectrometer. Tune and match the probe to the specific sample impedance.

• Perform gradient shimming (Z1-Z5).

• Validation: The deuterium lock signal must show a stable, high-intensity plateau. Poor shimming will artificially broaden the complex diastereotopic multiplets at C2, destroying coupling constant ( J ) resolution.

Step 3: 1 H NMR Acquisition (Purity Check)

• Parameters: 400 MHz, 16 scans, 30° flip angle, 2-second relaxation delay ( D1​ ).

• Validation: Always acquire the proton spectrum first. If residual solvents (e.g., water at 1.56 ppm) or impurities are detected, abort the 13 C acquisition and re-purify. This saves valuable instrument time.

Step 4: 13 C NMR Acquisition

• Parameters: 100 MHz, 256–512 scans, WALTZ-16 composite pulse decoupling, 2-second relaxation delay.

• Causality: WALTZ-16 decoupling removes 1 H- 13 C scalar coupling, collapsing carbon multiplets into sharp singlets, thereby maximizing the S/N ratio through the Nuclear Overhauser Effect (NOE).

Step 5: Signal Processing

• Apply an exponential window function (Line Broadening = 0.3 Hz for 1 H; 1.0 Hz for 13 C) prior to Fourier Transformation (FT).

• Perform manual zero-order and first-order phase correction to ensure purely absorptive peak shapes.

Workflow Visualization

The following diagram illustrates the logical progression from sample preparation to final spectral assignment, emphasizing the parallel processing of structural data.

Figure 1: Logical workflow for NMR spectra acquisition and assignment of chiral aliphatic compounds.

References

• PubChem. "1-Bromopentan-3-ol | C5H11BrO | CID 15110789". National Center for Biotechnology Information. URL:[Link]

FT-IR spectrum analysis and absorption peaks of 1-bromopentan-3-ol

An In-depth Technical Guide to the FT-IR Spectrum Analysis of 1-Bromopentan-3-ol

Authored by: A Senior Application Scientist

This technical guide provides a comprehensive analysis of the Fourier Transform Infrared (FT-IR) spectrum of 1-bromopentan-3-ol (CAS No: 128916-19-8). It is designed for researchers, scientists, and drug development professionals who leverage FT-IR spectroscopy for molecular characterization and quality control. This document elucidates the theoretical underpinnings of the expected absorption peaks, presents a robust experimental protocol for acquiring a high-quality spectrum, and offers a logical workflow for spectral interpretation.

Foundational Principles: Molecular Structure and Vibrational Modes

1-Bromopentan-3-ol is a secondary alcohol containing an alkyl bromide functional group.[1][2] Its structure dictates the specific vibrational modes—stretching and bending of covalent bonds—that absorb infrared radiation. An FT-IR spectrometer measures this absorption, producing a spectrum that serves as a unique molecular fingerprint.[3]

The primary functional groups of interest in 1-bromopentan-3-ol are:

• Hydroxyl Group (-OH): The cornerstone for identifying this molecule as an alcohol.

• Carbon-Oxygen Bond (C-O): The position of this absorption helps classify the alcohol as primary, secondary, or tertiary.

• Carbon-Bromine Bond (C-Br): A key feature typically found in the lower frequency "fingerprint" region of the spectrum.

• Alkyl Carbon-Hydrogen Bonds (C-H): Ubiquitous in organic molecules, their stretching frequencies confirm the presence of sp³-hybridized carbons.

Caption: Molecular structure of 1-bromopentan-3-ol.

Predicted FT-IR Absorption Analysis

The expected FT-IR spectrum of 1-bromopentan-3-ol will be dominated by absorptions arising from its key functional groups. The presence of intermolecular hydrogen bonding significantly influences the O-H stretching vibration.

Diagnostic Group Frequencies (4000 cm⁻¹ - 1300 cm⁻¹)

• O-H Stretch (Alcohol): Due to intermolecular hydrogen bonding in the neat liquid sample, a very strong and characteristically broad absorption band is predicted in the 3550-3200 cm⁻¹ region.[4][5][6] The breadth of this peak is a reliable indicator of a hydroxyl group and is often the first feature identified in the spectrum.[7][8]

• C-H Stretch (Alkyl): All sp³ C-H stretching vibrations are expected to occur just below 3000 cm⁻¹, typically in the 2950-2850 cm⁻¹ range.[3][5] These peaks will be of medium to strong intensity.

The Fingerprint Region (1300 cm⁻¹ - 400 cm⁻¹)

This region contains a high density of peaks, including bending vibrations and skeletal vibrations that are unique to the molecule as a whole.

• C-O Stretch (Secondary Alcohol): This is a critical diagnostic peak. For a secondary alcohol like 1-bromopentan-3-ol, a strong C-O stretching absorption is expected between 1150 cm⁻¹ and 1075 cm⁻¹.[7] This distinguishes it from primary alcohols (1075-1000 cm⁻¹) and tertiary alcohols (1210-1100 cm⁻¹).[7]

• C-H Bending: Methyl and methylene bending vibrations will appear in the 1470-1365 cm⁻¹ range.

• C-Br Stretch: The carbon-bromine stretching vibration is anticipated in the lower frequency range of 690-515 cm⁻¹.[9][10] Absorptions in this area can sometimes be weak and may overlap with other vibrations, but its presence is expected for this structure.

Table 1: Summary of Predicted Absorption Peaks for 1-Bromopentan-3-ol

Vibrational Mode	Functional Group	Expected Wavenumber (cm⁻¹)	Expected Intensity	Causality and Notes
O-H Stretching	Secondary Alcohol	3550 - 3200	Strong, Broad	Broadness is due to intermolecular hydrogen bonding in the liquid state.[6][7][8]
C-H Stretching	Alkyl (CH₃, CH₂, CH)	2950 - 2850	Strong to Medium	Characteristic of sp³ hybridized C-H bonds.[3][5]
C-O Stretching	Secondary Alcohol	1150 - 1075	Strong	This peak's position is highly diagnostic for secondary alcohols.[7]
C-H Bending	Alkyl (CH₃, CH₂)	1470 - 1365	Medium to Weak	Scissoring and bending vibrations of the alkyl backbone.
C-Br Stretching	Alkyl Bromide	690 - 515	Medium to Strong	Located in the deep fingerprint region; its exact position depends on molecular conformation.[9][10]

Experimental Protocol: Acquiring the FT-IR Spectrum

The following protocol details the use of a Fourier Transform Infrared (FT-IR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory, which is an ideal technique for liquid samples due to its minimal sample preparation requirements.[11][12][13]

Instrument and Accessory Setup

• Spectrometer: Ensure the FT-IR spectrometer is powered on and has reached thermal equilibrium.

• Accessory: Use a single-reflection diamond ATR accessory. Diamond is robust and chemically inert, making it suitable for a wide range of organic compounds.[11]

• Environment: Purge the sample compartment with dry air or nitrogen to minimize atmospheric interference from water vapor and CO₂.

Step-by-Step Data Acquisition Workflow

• Background Collection:

  • Causality: The background scan is critical as it records the inherent absorbance of the ATR crystal and the ambient atmosphere.[13] This spectrum is automatically subtracted from the sample spectrum to provide a clean signal of only the analyte.

  • Procedure: Ensure the ATR crystal surface is impeccably clean. Run a background scan, typically co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Sample Application:

  • Causality: Proper contact between the sample and the ATR crystal is essential for the evanescent wave to penetrate the sample and generate a strong, reproducible signal.[12]

  • Procedure: Place a single drop of 1-bromopentan-3-ol onto the center of the diamond crystal, ensuring the entire crystal surface is covered.[14]

• Spectrum Acquisition:

  • Causality: Co-adding multiple scans improves the signal-to-noise ratio, resulting in a higher quality spectrum where weaker peaks are more easily distinguished.[11]

  • Procedure: Acquire the sample spectrum using the same parameters as the background scan (e.g., 16-32 scans, 4 cm⁻¹ resolution) over a typical range of 4000 cm⁻¹ to 400 cm⁻¹.

• Data Processing and Cleaning:

  • Causality: Post-acquisition processing ensures the data is presented clearly and corrects for any physical phenomena related to the ATR technique.

  • Procedure:

    • The instrument software will automatically perform the background subtraction.

    • Apply an ATR correction if necessary. This algorithm corrects for the wavelength-dependent depth of penetration of the evanescent wave, making the spectrum more comparable to a traditional transmission spectrum.[12]

    • Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and a soft, non-abrasive wipe. Confirm cleanliness by taking a new background scan and comparing it to the original.

Caption: Experimental workflow for FT-IR data acquisition.

A Logic-Based Approach to Spectral Interpretation

Interpreting the spectrum of an unknown should follow a systematic process. For 1-bromopentan-3-ol, the workflow involves identifying the most prominent and diagnostic peaks first.

Caption: Logical workflow for spectral interpretation.

By following this guide, researchers can confidently acquire and interpret the FT-IR spectrum of 1-bromopentan-3-ol, leveraging the data to confirm its identity, assess its purity, and understand its molecular characteristics.

References

• Drawell. (2025, April 2). FTIR Analysis for Liquid Samples - What You Need to Know.
• Unknown. Sample preparation for FT-IR.
• JASCO Inc. Sampling Techniques for FTIR Spectroscopy.
• Smith, B. C. (2017, April 1). Alcohols—The Rest of the Story. Spectroscopy Online.
• Polymer Chemistry Characterization Lab. Sample Preparation – FT-IR/ATR.
• University of California, Santa Cruz. IR Tables, UCSC.
• Chemistry Department, University of Cambridge. (2013, January 10). FTIR Spectroscopy - Liquid IR Spectroscopy. YouTube.
• Chemistry LibreTexts. (2024, September 20). 17.11: Spectroscopy of Alcohols and Phenols.
• University of Calgary. IR: alcohols.
• University of Colorado Boulder. IR: alkyl halides.
• UCLA Chemistry. IR Absorption Table.
• University of Calgary. Table of Characteristic IR Absorptions.
• Jackson, M., & Mantsch, H. H. (1991). Halogenated alcohols as solvents for proteins: FTIR spectroscopic studies. PubMed.
• Chemistry LibreTexts. (2022, October 4). 3.1.12: Spectroscopy of Alcohols and Phenols.
• NC State University Libraries. 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1.
• BenchChem. (2025). An In-depth Technical Guide to the Infrared Spectrum of 1-Bromo-3,3-dimethyl-butan-2-ol.
• Smith, B. C. (2023, September 1). Halogenated Organic Compounds. Spectroscopy Online.
• ResearchGate. FTIR difference absorption spectra of ( 1 ) in KBr ( black solid line )....
• PubChem. 1-Bromopentan-3-ol | C5H11BrO | CID 15110789.
• Sigma-Aldrich. 1-bromopentan-3-ol | 128916-19-8.
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• PubChemLite. 1-bromopentan-3-ol (C5H11BrO).

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Technical Guide: Determination of the Boiling Point of 1-Bromopentan-3-ol at Reduced Pressure

Abstract

This technical guide provides a comprehensive framework for understanding, estimating, and experimentally determining the boiling point of 1-bromopentan-3-ol at reduced pressures. Distillation under reduced pressure is a critical technique for the purification of thermally sensitive compounds that would otherwise decompose at their atmospheric boiling points. This document outlines the theoretical principles governing the relationship between vapor pressure and temperature, presents available data and estimation methodologies, and provides a detailed, field-proven protocol for vacuum distillation. This guide is intended for researchers, chemists, and drug development professionals who require precise control over purification processes.

Introduction: The Imperative for Vacuum Distillation

1-Bromopentan-3-ol (CAS No. 128916-19-8) is a functionalized haloalcohol, a class of molecules that serve as versatile intermediates in organic synthesis.[1][2] The presence of both a hydroxyl group and a bromine atom makes the compound susceptible to degradation or side reactions, such as elimination, at elevated temperatures.

Standard atmospheric distillation is often unsuitable for such compounds. The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.[3] For many complex organic molecules, this temperature is high enough to cause decomposition, leading to yield loss and product contamination. By reducing the external pressure applied to the liquid, the temperature required to reach the boiling point is significantly lowered, enabling purification of the intact molecule.[3] This technique, known as vacuum distillation, is therefore indispensable in synthetic chemistry.

Theoretical Framework: The Clausius-Clapeyron Relation

The relationship between a liquid's vapor pressure and its temperature is quantitatively described by the Clausius-Clapeyron equation. This principle is the theoretical cornerstone for understanding and predicting boiling points at non-standard pressures.[4]

The integrated form of the equation is most practical for laboratory applications:

ln(P₂/P₁) = -ΔHᵥₐₚ/R × (1/T₂ − 1/T₁)[5][6]

Where:

• P₁ is the vapor pressure at the known boiling point, T₁.

• P₂ is the reduced pressure (the target pressure).

• T₁ is the known boiling point (in Kelvin) at P₁.

• T₂ is the unknown boiling point (in Kelvin) at P₂.

• ΔHᵥₐₚ is the molar enthalpy of vaporization of the substance.

• R is the ideal gas constant (8.314 J/(K·mol)).[5]

A critical challenge is that the enthalpy of vaporization (ΔHᵥₐₚ) for 1-bromopentan-3-ol is not readily published. However, if two boiling points at different pressures are known, ΔHᵥₐₚ can be calculated. Alternatively, for a rough estimation, a pressure-temperature nomograph can be used, which is a graphical representation of the Clausius-Clapeyron relation.

Boiling Point Data for 1-Bromopentan-3-ol

Direct, experimentally verified data for the boiling point of 1-bromopentan-3-ol at various reduced pressures is not widely available in public databases like the NIST Chemistry WebBook.[7][8] Commercial suppliers often do not list this physical property.[2]

However, data for a structurally similar, though less functionalized, compound, 1-bromopentane, is available: its boiling point is 129.8 °C at 760 mmHg.[9][10][11][12] The addition of a hydroxyl group, as in 1-bromopentan-3-ol, would be expected to significantly increase the boiling point at atmospheric pressure due to hydrogen bonding. For another related compound, 3-bromo-1-propanol, a boiling point of 62 °C at 5 mmHg has been reported.[13]

Given the lack of precise data, experimental determination is the most reliable approach. The following table can be populated as experimental data is acquired.

Pressure (mmHg)	Observed Boiling Point (°C)	Notes
760	(expected to be high, risk of decomposition)	Atmospheric Pressure
10	To be determined
5	To be determined
1	To be determined

Experimental Protocol: Vacuum Distillation of 1-Bromopentan-3-ol

This protocol describes a self-validating system for the accurate determination of a boiling point at reduced pressure.

4.1. Safety Precautions

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and gloves.

• Conduct the distillation in a well-ventilated fume hood.

• Inspect all glassware for cracks or defects before use. Glassware under vacuum can implode violently if flawed.

• Use a safety shield around the apparatus.

• Never heat a closed system. Ensure the system is open to the vacuum source.

4.2. Equipment and Reagents

• Round-bottom flask (distilling flask)

• Claisen adapter (essential to prevent bumping)[14]

• Thermometer and thermometer adapter

• Condenser

• Vacuum adapter

• Receiving flask(s) (a "cow" or "pig" adapter is recommended for collecting multiple fractions)[15]

• Magnetic stirrer and stir bar (do not use boiling chips, which are ineffective under vacuum)[14]

• Heating mantle with a laboratory jack[15]

• Thick-walled vacuum tubing[14]

• Vacuum trap (cold finger or similar)

• Vacuum source (diaphragm pump or water aspirator)[16][17]

• Manometer (for accurate pressure measurement)

• Glassware joint clips (Keck clips) and clamps[18]

• High-vacuum grease

• 1-Bromopentan-3-ol (crude sample)

4.3. Step-by-Step Methodology

• Glassware Preparation: Ensure all glassware is scrupulously clean and dry. Lightly grease all ground-glass joints to ensure an airtight seal.

• Apparatus Assembly:

  • Secure the distilling flask to a ring stand using a clamp. Add a magnetic stir bar to the flask.

  • Attach the Claisen adapter to the distilling flask. Place the thermometer adapter in the main vertical neck and a stopper in the side neck.

  • Attach the condenser to the other arm of the Claisen adapter and secure it with a clamp. Connect the cooling water hoses (water in at the bottom, out at the top).

  • Connect the vacuum adapter to the end of the condenser. Attach the receiving flask. If using a multi-fraction collector (pig adapter), attach it between the condenser and the receiving flasks.[15]

  • Secure all joints with Keck clips to prevent separation under vacuum.[18]

• System Integration:

  • Connect the vacuum adapter to a vacuum trap using thick-walled tubing.

  • Connect the trap to the manometer and then to the vacuum pump.

  • Place the thermometer in its adapter, ensuring the top of the bulb is level with the bottom of the side-arm leading to the condenser for an accurate boiling point reading.[18]

  • Charge the distilling flask with the crude 1-bromopentan-3-ol (no more than half full).

  • Position the heating mantle under the flask using a lab jack. This allows for rapid removal of heat if necessary.[15]

• Distillation Procedure:

  • Turn on the cooling water to the condenser.

  • Turn on the magnetic stirrer.

  • Turn on the vacuum source to begin evacuating the system.[14] Monitor the manometer until the desired pressure is reached and stable. Address any hissing sounds, which indicate leaks.

  • Once the target pressure is stable, begin heating the distilling flask gently.

  • Observe the liquid for the onset of boiling. Vapors will rise and condense on the thermometer bulb.

  • Record the temperature when the vapor condensation ring is stable on the thermometer bulb and the first drop of distillate is collected in the receiving flask. This is the boiling point at the pressure indicated on the manometer.

  • Collect the distillate, adjusting the heat as necessary to maintain a steady distillation rate (typically 1-2 drops per second).

  • Once the distillation is complete, remove the heating mantle by lowering the lab jack. Allow the apparatus to cool completely before slowly and carefully venting the system to atmospheric pressure.

Visualization of Workflows

Logical Workflow for Boiling Point Determination

The following diagram outlines the decision-making process for establishing the boiling point of a compound.

Caption: Decision workflow for boiling point determination.

Experimental Setup for Vacuum Distillation

This diagram illustrates the key components and connections for a standard vacuum distillation apparatus.

Caption: Diagram of a vacuum distillation apparatus.

Conclusion

The precise determination of the boiling point of 1-bromopentan-3-ol at reduced pressure is essential for its effective purification and subsequent use in research and development. In the absence of comprehensive published data, this guide provides the necessary theoretical background, a robust experimental protocol, and logical workflows to empower scientists to obtain this critical physical property. Adherence to the detailed methodology will ensure the safe and accurate determination of boiling points, facilitating the synthesis of high-purity materials.

References

• Boiling Point Calculator. (n.d.). Omni Calculator. Retrieved from [Link]

• Distillation Set-Up. (n.d.). Organic Chemistry at CU Boulder. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 5.4C: Step-by-Step Procedures for Vacuum Distillation. Retrieved from [Link]

• Micro-boiling point measurement. (n.d.). University of Calgary. Retrieved from [Link]

• The Clapeyron and Clausius-Clapeyron equations. (2013, April 1). CarnotCycle. Retrieved from [Link]

• Vacuum Distillation. (2020, December 28). Oregon State University. Retrieved from [Link]

• Setting up a vacuum distillation. (n.d.). University of Sheffield. Retrieved from [Link]

• Boiling Water at Reduced Pressure. (n.d.). University of Wisconsin-Madison. Retrieved from [Link] (Note: Deep link broken, referencing main directory).

• Vacuum Distillation: Process, Applications & Pump Requirements. (n.d.). BRANDTECH Scientific. Retrieved from [Link]

• Pearson, A. (n.d.). Boiling Point Calculator (Simple / Advanced). Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 21). Clausius-Clapeyron Equation. Retrieved from [Link]

• Pearson, A. (n.d.). Boiling Point at Altitude Calculator. Retrieved from [Link]

• Pearson, A. (n.d.). Boiling Point Calculator. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 15110789, 1-Bromopentan-3-ol. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). Welcome to the NIST WebBook. National Institute of Standards and Technology. Retrieved from [Link]

• Wikipedia. (n.d.). 1-Bromopentane. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10702233, (3R)-1-bromopentan-3-ol. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). Pentane, 1-bromo-. National Institute of Standards and Technology. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). General Search. National Institute of Standards and Technology. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). Pentane, 1-bromo- Condensed phase thermochemistry data. National Institute of Standards and Technology. Retrieved from [Link]

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An In-depth Technical Guide to the Thermodynamic Stability and Dipole Moment of 1-Bromopentan-3-ol

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability and dipole moment of 1-bromopentan-3-ol, a chiral halohydrin with significant implications in synthetic chemistry and drug development. The document delves into the conformational landscape of this molecule, governed by a delicate interplay of steric, torsional, and electronic effects, with a particular focus on the role of intramolecular hydrogen bonding. A detailed, field-proven computational workflow using Density Functional Theory (DFT) is presented for the accurate determination of conformer energies and dipole moments. This guide is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the physicochemical properties of halogenated alcohols and their impact on molecular interactions and reactivity.

Introduction: The Significance of Molecular Conformation and Polarity in Drug Design

The three-dimensional structure and electronic distribution of a molecule are paramount in determining its biological activity. For drug candidates, thermodynamic stability dictates shelf-life and metabolic pathways, while the dipole moment profoundly influences solubility, membrane permeability, and binding affinity to target macromolecules. 1-bromopentan-3-ol, a functionalized pentanol, serves as an excellent case study for exploring these fundamental properties. Its chirality and the presence of both a hydrogen bond donor (hydroxyl group) and a potential acceptor (bromine atom) create a fascinating and complex conformational space. Understanding the energetic hierarchy of its conformers and the resulting molecular dipole moment is crucial for predicting its behavior in various chemical and biological environments.

Conformational Landscape of 1-Bromopentan-3-ol

The thermodynamic stability of 1-bromopentan-3-ol is dictated by the relative energies of its various conformers. These conformers arise from the rotation around the single bonds, primarily the C-C and C-O bonds. The presence of bulky and electronegative substituents, the ethyl and bromoethyl groups, on the chiral center (C3), along with the hydroxyl group, leads to a complex potential energy surface.

A key determinant of the conformational preference in 1-bromopentan-3-ol is the potential for intramolecular hydrogen bonding between the hydroxyl hydrogen and the bromine atom. This interaction, if present, can significantly stabilize certain conformations, even those that might be sterically disfavored. The geometry of this hydrogen bond, including the O-H···Br distance and angle, is critical to its strength.

Computational Workflow for Conformer Analysis

To elucidate the thermodynamic stabilities and dipole moments of 1-bromopentan-3-ol conformers, a robust computational chemistry approach is indispensable. Density Functional Theory (DFT) has emerged as a powerful and accurate method for such analyses.[1][2] The following section outlines a validated, step-by-step protocol.

Detailed Protocol for Conformational Analysis using Gaussian

This protocol describes the use of the Gaussian suite of programs for a comprehensive conformational analysis.

• Initial Structure Generation:

  • Construct the 3D structure of (3R)-1-bromopentan-3-ol (or its enantiomer) using a molecular builder.

  • Perform an initial, low-level molecular mechanics (e.g., MMFF94) conformational search to identify a set of low-energy starting geometries. This is crucial to ensure the global minimum is not missed.

• DFT Geometry Optimization:

  • For each identified conformer, perform a full geometry optimization using a suitable level of theory and basis set. A common and effective choice is the B3LYP functional with the 6-31G(d,p) basis set.[1]

  • The optimization process will locate the nearest local minimum on the potential energy surface for each starting geometry.

• Frequency Calculation and Thermodynamic Analysis:

  • Perform a frequency calculation at the same level of theory for each optimized structure.

  • The absence of imaginary frequencies confirms that the optimized structure is a true minimum on the potential energy surface.[1]

  • The frequency calculation also provides the zero-point vibrational energy (ZPVE) and thermal corrections, which are essential for calculating the relative Gibbs free energies of the conformers.

• Single-Point Energy Refinement:

  • To obtain more accurate electronic energies, perform a single-point energy calculation on each optimized geometry using a larger basis set, such as 6-311++G(d,p). This basis set includes diffuse functions, which are important for describing non-covalent interactions like hydrogen bonding.

• Dipole Moment Calculation:

  • The dipole moment for each conformer is calculated as a standard output from the geometry optimization and single-point energy calculations. The magnitude and vector of the dipole moment provide insights into the charge distribution within each conformer.

Workflow Visualization

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

synthesis protocol for 1-bromopentan-3-ol from 1-penten-3-ol

Application Note: Regioselective Synthesis of 1-Bromopentan-3-ol via Anti-Markovnikov Hydrobromination

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

1-Bromopentan-3-ol is a highly versatile bifunctional aliphatic building block. When synthesized from enantiopure precursors (e.g., (R)-1-penten-3-ol), it serves as a critical chiral intermediate in the development of pharmaceutical agents, including β-adrenergic receptor agonists[1]. The direct conversion of 1-penten-3-ol to 1-bromopentan-3-ol requires the selective functionalization of a terminal alkene in the presence of an unprotected secondary alcohol. This guide details a scalable, initiator-free anti-Markovnikov hydrobromination protocol that leverages aerobic auto-oxidation to drive regioselective radical addition[2].

Mechanistic Rationale: The Peroxide Effect

Standard electrophilic addition of hydrogen bromide (HBr) to 1-penten-3-ol proceeds via an ionic mechanism, yielding the Markovnikov product (2-bromopentan-3-ol) due to the formation of the more stable secondary carbocation.

To invert this regioselectivity and obtain the primary bromide (1-bromopentan-3-ol), the reaction must be forced down a free-radical pathway—a phenomenon known as the Kharasch addition or the "peroxide effect"[3][4].

• Initiation: Instead of relying on hazardous thermal initiators like AIBN, modern scalable protocols utilize adventitious oxygen (air) to generate trace peroxides in the reaction mixture. These peroxides homolytically cleave the H-Br bond to generate an electrophilic bromine radical (Br•)[2][5].

• Propagation (Regiocontrol): The Br• radical adds exclusively to the less sterically hindered terminal carbon (C1) of 1-penten-3-ol. This specific attack vector generates a secondary carbon radical at C2. If the Br• were to attack C2, it would generate a highly unstable primary radical at C1. The thermodynamic stability of the C2 secondary radical dictates the absolute regiocontrol of the reaction[4].

• Termination/Chain Transfer: The C2 radical abstracts a hydrogen atom from another molecule of HBr, yielding the target 1-bromopentan-3-ol and propagating the chain by releasing a new Br• radical[4].

Radical mechanism for the anti-Markovnikov hydrobromination of 1-penten-3-ol.

Quantitative Reaction Parameters

The following table summarizes the stoichiometric requirements for a 10 mmol scale synthesis utilizing the operationally simple Sherrill conditions (HBr in Acetic Acid)[2][5].

Reagent / Material	Role	MW ( g/mol )	Equivalents	Amount
1-Penten-3-ol	Starting Material	86.13	1.0	861 mg (10.0 mmol)
HBr (33% wt in AcOH)	Brominating Agent	80.91 (HBr)	2.0	3.5 mL (~20.0 mmol)
Hexane	Non-polar Solvent	86.18	-	20.0 mL
Air (O 2​ )	Radical Initiator	32.00	Catalytic	15 min purge
1-Bromopentan-3-ol	Target Product	167.04	1.0 (Theoretical)	1.67 g (100% yield)

Step-by-Step Experimental Protocol

Safety Precautions: HBr in acetic acid is highly corrosive and fuming. Perform all operations in a well-ventilated fume hood. 1-penten-3-ol and 1-bromopentan-3-ol are irritants and potential lachrymators[1][6].

Phase 1: Reaction Setup and Initiation

• Equip a 50 mL two-neck round-bottom flask with a magnetic stir bar, a gas dispersion tube (or a long needle), and a venting needle connected to a gas scrubber (to neutralize escaping HBr vapors).

• Charge the flask with 1-penten-3-ol (861 mg, 10.0 mmol) and anhydrous hexane (20.0 mL).

• Critical Initiation Step: Submerge the gas dispersion tube into the solution and bubble ambient air through the stirring mixture at room temperature for exactly 15 minutes. Causality: This step intentionally generates trace peroxides from the alkene, which are strictly required to initiate the radical chain mechanism and prevent the ionic Markovnikov addition[2][5].

Phase 2: Hydrobromination 4. Cool the reaction flask to 0 °C using an ice-water bath. 5. Remove the air-purging tube. Using a glass syringe, add the 33% HBr in acetic acid solution (3.5 mL, ~20 mmol) dropwise over 5 minutes to maintain internal temperature control. 6. Remove the ice bath and allow the biphasic reaction mixture to stir vigorously at room temperature (20–25 °C) for 2 to 4 hours. 7. Monitor reaction progress via TLC (Eluent: 80:20 Hexane:Ethyl Acetate, visualized with KMnO 4​ stain). The starting material ( Rf​ ~0.4) will disappear, replaced by the less polar product ( Rf​ ~0.6).

Phase 3: Quenching and Workup 8. Cool the mixture back to 0 °C and carefully quench by slowly adding 20 mL of saturated aqueous NaHCO 3​ . Caution: Vigorous CO 2​ evolution will occur due to the neutralization of acetic acid and unreacted HBr. 9. Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3 × 15 mL). 10. Combine the organic extracts and wash sequentially with saturated NaHCO 3​ (20 mL), water (20 mL), and brine (20 mL). 11. Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure (water bath < 30 °C to prevent product degradation) to yield the crude 1-bromopentan-3-ol.

Phase 4: Purification 12. Purify the crude oil via flash column chromatography on silica gel, eluting with a gradient of 5% to 15% Ethyl Acetate in Hexanes. 13. Pool the product-containing fractions and concentrate in vacuo to afford pure 1-bromopentan-3-ol as a clear to pale-yellow oil.

Analytical Validation (Self-Validating System)

To confirm the success of the anti-Markovnikov regioselectivity, 1 H NMR (CDCl 3​ ) is the definitive diagnostic tool.

• Target Product (1-bromopentan-3-ol): The presence of a triplet near δ 3.4–3.5 ppm integrating to 2 protons confirms the -CH 2​ -Br primary bromide. The methine proton (-CH-OH) will appear as a multiplet near δ 3.6 ppm.

• Undesired Markovnikov Byproduct (2-bromopentan-3-ol): If the ionic pathway occurred, the NMR would lack the primary bromide triplet and instead show a doublet of doublets near δ 4.1 ppm corresponding to the secondary -CH-Br proton.

References

• Title: Scalable anti-Markovnikov hydrobromination of aliphatic and aromatic olefins Source: Organic & Biomolecular Chemistry (Royal Society of Chemistry) URL: [Link]

• Title: 10.8: Anti-Markovnikov additions to alkenes and alkynes Source: Chemistry LibreTexts URL: [Link]

• Title: Free-Radical Addition of HBr: Anti-Markovnikov Addition Source: Chemistry Steps URL: [Link]

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• 6. benchchem.com [benchchem.com]

Application Note: Chemoselective TBS Protection of 1-Bromopentan-3-ol

Introduction & Mechanistic Rationale

The protection of secondary alcohols is a fundamental operation in multi-step organic synthesis. The tert-butyldimethylsilyl (TBS) group, originally introduced by E.J. Corey in 1972[1], remains one of the most robust and widely utilized protecting groups due to its exceptional stability under a variety of basic, mildly acidic, and reductive conditions[2].

However, the substrate 1-bromopentan-3-ol presents a unique chemoselective challenge. It is a 1,3-halohydrin containing both a nucleophilic secondary alcohol and an electrophilic primary alkyl bromide. If traditional strong bases (e.g., NaH, n -BuLi) are employed to generate an alkoxide, the molecule will rapidly undergo an intramolecular Williamson ether synthesis, displacing the primary bromide to form a volatile 4-membered ring (2-ethyloxetane).

To prevent this destructive side reaction, the protection must bypass alkoxide formation entirely. The standard protocol utilizes tert-butyldimethylsilyl chloride (TBS-Cl) and imidazole in N,N-dimethylformamide (DMF)[3]. Mechanistically, imidazole acts as a nucleophilic catalyst rather than a Brønsted base. It displaces the chloride from TBS-Cl to form a highly reactive N-TBS-imidazolium intermediate[4]. The neutral secondary alcohol then attacks this activated silicon center, and a second equivalent of imidazole scavenges the resulting proton. This purely electrophilic activation strategy completely circumvents alkoxide formation, preserving the primary bromide intact.

Mechanistic pathway of imidazole-catalyzed TBS protection bypassing alkoxide formation.

Experimental Design & Causality

A successful protocol relies on precise stoichiometry and solvent selection. The table below outlines the quantitative parameters for a standard 10 mmol scale reaction.

Table 1: Reaction Stoichiometry and Reagent Properties

Reagent	MW ( g/mol )	Equivalents	Amount	Function / Causality
1-Bromopentan-3-ol	167.04	1.0	1.67 g	Substrate: Contains sensitive 1,3-halohydrin motif.
TBS-Cl	150.73	1.2	1.81 g	Silylating Agent: 20% excess accounts for trace moisture degradation.
Imidazole	68.08	2.5	1.70 g	Catalyst/Scavenger: 1 eq activates TBS, 1 eq neutralizes HCl, 0.5 eq drives completion[4].
Anhydrous DMF	73.09	-	20.0 mL	Solvent: Polar aprotic nature stabilizes the charged imidazolium intermediate[3].

Critical Experimental Choices:

• Solvent Partitioning (Et₂O vs. DCM): During the workup, diethyl ether (Et₂O) is specifically chosen as the extraction solvent. DMF is highly miscible with dichloromethane (DCM), making it notoriously difficult to remove via aqueous washing. Conversely, DMF partitions preferentially into the aqueous layer when extracted against Et₂O, allowing for a clean separation.

• Temperature Control: TBS-Cl is added at 0 °C. While the reaction requires room temperature to reach completion, the initial formation of the N-TBS-imidazolium species is exothermic. Cooling prevents localized heating that could trigger unwanted elimination of the primary bromide.

Step-by-Step Protocol

Step-by-step experimental workflow for the TBS protection of 1-bromopentan-3-ol.

Phase 1: Preparation & Activation

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Flush the system with inert gas (argon or nitrogen) to exclude ambient moisture, which rapidly hydrolyzes TBS-Cl.

• Dissolution: Add 1-bromopentan-3-ol (1.67 g, 10.0 mmol) and imidazole (1.70 g, 25.0 mmol) to the flask. Inject 20 mL of anhydrous DMF. Stir vigorously until the imidazole is completely dissolved.

• Electrophile Addition: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C. Add TBS-Cl (1.81 g, 12.0 mmol) portionwise over 5 minutes. A white precipitate (imidazole hydrochloride) will begin to form almost immediately.

Phase 2: Reaction Execution

• Incubation: Remove the ice bath and allow the reaction mixture to warm naturally to room temperature (20–25 °C).

• Monitoring: Stir for 4–12 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a 10% Ethyl Acetate in Hexanes solvent system. The TBS-protected product will appear as a significantly less polar spot (higher Rf​ ) compared to the starting alcohol. Visualize using a Phosphomolybdic acid (PMA) or KMnO₄ stain.

Phase 3: Quench & Workup

• Quenching: Once TLC indicates complete consumption of the starting material, quench the reaction by adding 20 mL of distilled water. This destroys any unreacted TBS-Cl and dissolves the precipitated imidazole salts.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 × 20 mL).

• DMF Scrubbing: Combine the organic layers and wash aggressively with distilled water (3 × 20 mL) to scrub out residual DMF. Perform a final wash with saturated aqueous NaCl (brine, 20 mL) to remove excess water from the organic phase.

Phase 4: Isolation & Validation

• Drying: Dry the organic phase over anhydrous MgSO₄. Filter the suspension and concentrate the filtrate under reduced pressure using a rotary evaporator (water bath at 30 °C to prevent volatilization of the product).

• Purification: Purify the crude oil via flash column chromatography on silica gel, eluting with a gradient of 0–5% Ethyl Acetate in Hexanes.

Quality Control & Downstream Processing

Self-Validating Analytics: To confirm the success of the chemoselective protection, analyze the purified product via ¹H NMR spectroscopy. You should observe:

• TBS Signature: A dominant, sharp singlet integrating to 9H at ~0.90 ppm (the tert-butyl group) and a 6H singlet at ~0.05 ppm (the two diastereotopic methyl groups attached to silicon).

• Bromide Integrity: The triplet corresponding to the -CH₂Br protons (~3.4 ppm) must remain intact. If these peaks are missing and the spectrum shows complex multiplet signals in the 4.0-4.5 ppm range, it indicates the accidental formation of the oxetane ring.

Deprotection Strategy: When the synthetic sequence requires the unmasking of the secondary alcohol, the TBS ether can be cleanly cleaved. Tetrabutylammonium fluoride (TBAF) is the most popular fluoride reagent for TBS deprotection[3], exploiting the exceptionally high bond dissociation energy of the Si-F bond to drive the reaction forward[4].

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Silyl Groups - Gelest [technical.gelest.com]
• 3. TBS Protection - Common Conditions [commonorganicchemistry.com]
• 4. total-synthesis.com [total-synthesis.com]

Application Note &amp; Protocol: Base-Catalyzed Intramolecular Cyclization of 1-Bromopentan-3-ol to 2-Ethyloxetane

Introduction: The Strategic Value of the Oxetane Motif in Modern Drug Discovery

The oxetane ring, a four-membered cyclic ether, has transitioned from a synthetic curiosity to a privileged structural motif in medicinal chemistry.[1][2] Its incorporation into drug candidates is a modern strategy to fine-tune critical physicochemical properties.[3][4] Unlike more common rings, the strained oxetane introduces a unique combination of properties: it is a low molecular weight, polar, and highly three-dimensional scaffold.[5][6] Medicinal chemists leverage the oxetane ring as a versatile bioisostere, often to replace gem-dimethyl or carbonyl groups.[6][7] This substitution can significantly enhance aqueous solubility, improve metabolic stability by blocking metabolically labile C-H bonds, and modulate the basicity of adjacent functional groups, all of which are critical for optimizing a compound's pharmacokinetic profile.[5][6][7] The synthesis of functionalized oxetanes, therefore, is a key enabling technology in contemporary drug development.

This guide provides a detailed protocol for the synthesis of 2-ethyloxetane via the base-catalyzed intramolecular cyclization of 1-bromopentan-3-ol. This transformation is a classic example of the intramolecular Williamson ether synthesis, a robust and reliable method for forming strained cyclic ethers.[8][9]

Reaction Principle: Intramolecular Williamson Ether Synthesis

The formation of 2-ethyloxetane from 1-bromopentan-3-ol is achieved through an intramolecular S_N2 reaction. The process is initiated by a strong base, which deprotonates the hydroxyl group of the starting material to form a transient alkoxide ion. This nucleophilic alkoxide then readily attacks the electrophilic carbon atom bearing the bromine atom, displacing the bromide ion and closing the four-membered ring.[8][9] The 1,3-relationship between the alcohol and the leaving group is crucial for the formation of the oxetane ring.[10]

Reaction Mechanism

The mechanism involves two primary steps:

• Deprotonation: A strong, non-nucleophilic base, such as sodium hydride (NaH), abstracts the acidic proton from the hydroxyl group to form a sodium alkoxide intermediate and hydrogen gas.

• Intramolecular S_N2 Cyclization: The resulting alkoxide acts as an intramolecular nucleophile, attacking the carbon atom bonded to the bromine in a backside attack. This concerted step displaces the bromide leaving group and forms the C-O bond that closes the oxetane ring.

Caption: Mechanism of base-catalyzed cyclization to 2-ethyloxetane.

Detailed Experimental Protocol

This protocol details the laboratory-scale synthesis of 2-ethyloxetane. All operations involving anhydrous solvents and strong bases must be conducted under an inert atmosphere (e.g., nitrogen or argon).

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Bromopentan-3-ol	≥97%	Standard Supplier	Starting material.
Sodium Hydride (NaH)	60% dispersion in mineral oil	Standard Supplier	Strong base. Handle with extreme care.
Anhydrous Tetrahydrofuran (THF)	≥99.9%, inhibitor-free	Standard Supplier	Reaction solvent. Must be dry.
Saturated aq. NH₄Cl	Reagent Grade	-	For quenching the reaction.
Diethyl Ether (Et₂O)	ACS Grade	Standard Supplier	For extraction.
Saturated aq. NaCl (Brine)	Reagent Grade	-	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Standard Supplier	Drying agent.
Deuterated Chloroform (CDCl₃)	NMR Grade	Standard Supplier	For NMR analysis.

Step-by-Step Procedure

• Reaction Setup:

  • Assemble a dry 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet adapter.

  • Flame-dry the glassware under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen.

• Reagent Addition:

  • To the cooled flask, add sodium hydride (NaH, 60% dispersion, 1.1 equivalents).

  • Causality Note: A slight excess of NaH ensures complete deprotonation of the alcohol, driving the reaction to completion.

  • Add 30 mL of anhydrous tetrahydrofuran (THF) to the flask to create a slurry.

  • Cool the suspension to 0 °C using an ice-water bath.

  • In a separate dry flask, dissolve 1-bromopentan-3-ol (1.0 equivalent) in 10 mL of anhydrous THF.

  • Add the solution of 1-bromopentan-3-ol dropwise to the stirred NaH suspension over 20-30 minutes using a syringe or dropping funnel. Vigorous bubbling (H₂ evolution) will be observed.

  • Causality Note: Slow, dropwise addition at 0 °C is crucial to control the exothermic deprotonation reaction and prevent potential side reactions.

• Reaction Execution:

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction for 12-16 hours at room temperature.

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a suitable eluent system (e.g., 10:1 Hexanes:Ethyl Acetate), looking for the disappearance of the starting material.

• Workup and Isolation:

  • Once the reaction is complete, cool the flask back down to 0 °C in an ice bath.

  • Safety Note: Quenching unreacted NaH is highly exothermic. Proceed with extreme caution.

  • Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution until gas evolution ceases.

  • Add 20 mL of deionized water and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether (3 x 30 mL).

  • Combine the organic extracts and wash them sequentially with deionized water (1 x 30 mL) and saturated brine (1 x 30 mL).

  • Causality Note: The brine wash helps to remove residual water from the organic phase, improving the efficiency of the drying agent.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate using a rotary evaporator under reduced pressure. Use a cool water bath to avoid evaporation of the volatile product.

• Purification:

  • The crude product is a volatile liquid. If necessary, purify by careful fractional distillation to afford 2-ethyloxetane as a colorless liquid.

Experimental Workflow Visualization

Caption: Workflow for the synthesis of 2-ethyloxetane.

Data Summary and Characterization

Key Reaction Parameters

Parameter	Value/Condition	Rationale
Stoichiometry (NaH)	1.1 equivalents	Ensures complete deprotonation of the alcohol.
Solvent	Anhydrous THF	Aprotic polar solvent that solubilizes the alkoxide without interfering.
Temperature	0 °C to Room Temperature	Controls the initial exotherm and allows for a smooth reaction.
Reaction Time	12-16 hours	Typical duration for complete conversion at room temperature.
Expected Yield	70-85%	Based on similar intramolecular Williamson ether syntheses.[9][11]

Spectroscopic Characterization of 2-Ethyloxetane

Confirmation of the product structure is achieved through standard spectroscopic methods. The following are expected data based on the structure and publicly available information.[12]

Analysis	Expected Data
¹H NMR (CDCl₃, 400 MHz)	δ ~4.8-5.0 (m, 1H, -O-CH-), δ ~4.4-4.6 (m, 2H, -O-CH₂-), δ ~2.4-2.6 (m, 2H, ring -CH₂-), δ ~1.5-1.7 (m, 2H, -CH₂-CH₃), δ ~0.9-1.1 (t, 3H, -CH₂-CH₃) ppm.
¹³C NMR (CDCl₃, 100 MHz)	δ ~75-77 (-O-CH-), δ ~65-67 (-O-CH₂-), δ ~30-32 (ring -CH₂-), δ ~28-30 (-CH₂-CH₃), δ ~9-11 (-CH₂-CH₃) ppm.
IR (Infrared) (Neat)	~2960, 2930, 2875 cm⁻¹ (C-H stretch), ~1120 cm⁻¹ (C-O-C stretch, characteristic for ethers).
Mass Spec. (GC-MS)	m/z = 86.13 (M⁺), 57 (base peak), 56, 41.[12]

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Reaction	Incomplete deprotonation (wet solvent/reagents).	Ensure all glassware is rigorously dried. Use freshly opened or distilled anhydrous THF. Verify the activity of the NaH.
Low reaction temperature.	Consider gently heating the reaction mixture (e.g., to 40-50 °C) after the initial addition if the reaction is sluggish at room temperature.
Formation of Side Products	Intermolecular reaction.	Ensure the reaction is run under sufficiently dilute conditions to favor the intramolecular pathway.
Elimination reaction.	This is less likely but possible. Ensure a non-nucleophilic base (NaH) is used.
Product Loss During Workup	Evaporation of the volatile product.	Use a cooled water bath (<20 °C) during rotary evaporation. Do not apply high vacuum for extended periods.

References

• Burkhard, J. A., Wuitschik, G., & Rogers-Evans, M. (2010). Oxetanes in drug discovery: a new tool for discovering safer and more effective drugs. Angewandte Chemie International Edition, 49(48), 9052-9067. [Source: Wiley Online Library, URL: https://onlinelibrary.wiley.com/doi/abs/10.1002/anie.201000223]
• BenchChem. (2025). Application Notes and Protocols: Williamson Ether Synthesis for the Preparation of Functionalized Oxetanes. [Source: BenchChem, URL: https://www.benchchem.
• Taylor & Francis Online. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. [Source: Taylor & Francis Online, URL: https://www.tandfonline.com/doi/full/10.1080/17460441.2024.2386221]
• PharmaBlock. (n.d.). Oxetanes in Drug Discovery. [Source: PharmaBlock, URL: https://www.pharmablock.com/white-paper/oxetanes-in-drug-discovery.html]
• Wuitschik, G., et al. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry, 66(18), 12347-12383. [Source: ACS Publications, URL: https://pubs.acs.org/doi/10.1021/acs.jmedchem.3c01101]
• BenchChem. (2025). Application Notes and Protocols: The Role of Oxetanes in Medicinal Chemistry and Drug Discovery. [Source: BenchChem, URL: https://www.benchchem.
• Braga, A. A. C., & Fagan, P. J. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 11889-11936. [Source: ACS Publications, URL: https://pubs.acs.org/doi/10.1021/acs.chemrev.6b00234]
• ResearchGate. (2021). Synthesis of Oxetanes. [Source: ResearchGate, URL: https://www.researchgate.
• MDPI. (2020). Chemical Space Exploration of Oxetanes. [Source: MDPI, URL: https://www.mdpi.com/1422-0067/21/21/8199]
• PubChem. (n.d.). 2-Ethyl-oxetane. [Source: PubChem, URL: https://pubchem.ncbi.nlm.nih.gov/compound/521218]
• Semantic Scholar. (2023). Oxetane Synthesis via Alcohol C−H Functionalization. [Source: Semantic Scholar, URL: https://www.semanticscholar.org/paper/Oxetane-Synthesis-via-Alcohol-C%E2%88%92H-Functionalization-Le-Flohic/469956966e3b567a5b3a647d6d5382b6b5534888]
• BenchChem. (2025). Application Notes and Protocols: Base-Mediated Intramolecular Alkylation of 2-(2-bromoethyl)cyclopentan-1-one. [Source: BenchChem, URL: https://www.benchchem.
• Google Patents. (2007). CN102212044A - Synthesis method for oxetane compounds. [Source: Google Patents, URL: https://patents.google.
• BenchChem. (2025). Experimental protocol for the synthesis of oxetanes using 3-Bromo-2-(bromomethyl)propan-1-ol. [Source: BenchChem, URL: https://www.benchchem.

Sources

• 1. researchgate.net [researchgate.net]
• 2. connectjournals.com [connectjournals.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. img01.pharmablock.com [img01.pharmablock.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. CN102212044A - Synthesis method for oxetane compounds - Google Patents [patents.google.com]
• 12. 2-Ethyl-oxetane | C5H10O | CID 521218 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Regioselective Bromination of 1,3-Pentanediol to 1-Bromopentan-3-ol via Controlled Appel Conditions

Strategic Rationale & Chemical Context

1-Bromopentan-3-ol (and its enantiopure variants) serves as a highly versatile bifunctional building block in asymmetric synthesis and medicinal chemistry, particularly in the development of β-adrenergic receptor agonists and complex chiral therapeutics[1]. The synthesis of this intermediate directly from 1,3-pentanediol requires the precise differentiation of a primary (C1) versus a secondary (C3) hydroxyl group.

While the conversion of an alcohol to its corresponding halide is a well-studied functional group interconversion[2], achieving high regioselectivity in unprotected 1,3-diols is notoriously challenging. Harsh reagents like aqueous HBr or unbuffered PBr3 often lead to poor regiocontrol, unwanted elimination, or carbocation-driven rearrangements. However, the inherent kinetic reactivity difference between primary and secondary alcohols can be exploited[3]. The Appel reaction—utilizing carbon tetrabromide (CBr4) and triphenylphosphine (PPh3)—offers a mild, kinetically controlled pathway that heavily favors the less sterically hindered primary alcohol[4]. By incorporating a mild organic base (such as imidazole or N,N-diisopropylethylamine), the reaction is buffered against trace acid generation, ensuring the secondary alcohol remains untouched[5].

Mechanistic Causality

The regioselectivity of this transformation is not thermodynamically driven; rather, it is dictated by the steric bulk of the reactive intermediates.

• Activation : PPh3 reacts with CBr4 to form the highly electrophilic bromotriphenylphosphonium bromide salt.

• Steric Differentiation : The diol attacks the phosphonium ion. The bulky nature of the triphenylphosphonium group creates a massive steric penalty for attack by the secondary C3 alcohol. Consequently, the primary C1 alcohol outcompetes the secondary site, forming an alkoxyphosphonium intermediate[3].

• SN2 Displacement : The expelled bromide ion acts as a nucleophile, attacking the C1 carbon via an SN2 mechanism. The strong P=O double bond formation (producing triphenylphosphine oxide) provides the thermodynamic driving force that pushes the reaction to completion[4].

Quantitative Data & Optimization

To establish a self-validating system, researchers must track both conversion and selectivity. Table 1 outlines the optimal stoichiometry, while Table 2 demonstrates the causality behind additive selection and temperature control.

Table 1: Stoichiometry and Reagent Properties

Reagent	MW ( g/mol )	Equivalents	Function
1,3-Pentanediol	104.15	1.00	Substrate
Carbon Tetrabromide (CBr4)	331.63	1.05	Halogen Source
Triphenylphosphine (PPh3)	262.29	1.10	Activating Agent
Imidazole	68.08	1.20	Acid Scavenger / Catalyst
Dichloromethane (CH2Cl2)	84.93	-	Solvent (Anhydrous, 0.2 M)

Table 2: Optimization of Regioselectivity (Primary vs. Secondary Bromination)

Method / Reagents	Temperature	Additive	Regioselectivity (1° : 2°)	Isolated Yield
PBr3 (Standard)	0 °C to RT	None	~ 3:1	55%
Aqueous HBr	100 °C	None	Poor (Rearrangements)	< 30%
CBr4 / PPh3	0 °C to RT	None	> 15:1	78%
CBr4 / PPh3	0 °C to RT	Imidazole	> 20:1	88%

Self-Validating Experimental Protocol

This protocol is designed with built-in validation checkpoints to ensure reproducibility, scientific integrity, and high regiocontrol.

Step 1: Reaction Setup

• Action: In an oven-dried round-bottom flask under an argon atmosphere, dissolve 1,3-pentanediol (1.0 equiv) and imidazole (1.2 equiv) in anhydrous CH2Cl2 to achieve a 0.2 M substrate concentration. Add CBr4 (1.05 equiv) and stir until fully dissolved.

• Causality: Imidazole serves a dual purpose. First, it acts as a mild base to neutralize any trace HBr generated, preventing acid-catalyzed etherification or secondary alcohol substitution. Second, it accelerates the formation of the active phosphonium species.

Step 2: Temperature Control & Activation

• Action: Cool the reaction mixture to 0 °C using an ice-water bath. Begin adding PPh3 (1.10 equiv) portion-wise over 15 minutes.

• Causality: The formation of the phosphonium ylide complex is exothermic. Controlled addition at 0 °C prevents thermal spikes that could provide enough activation energy for the secondary alcohol to overcome its steric barrier, thereby preserving strict regioselectivity.

Step 3: Reaction Monitoring (Validation Checkpoint)

• Action: Stir the mixture at 0 °C for 1 hour, then allow it to slowly warm to room temperature.

• Validation: At 90 minutes, spot the reaction mixture against the starting material on a silica TLC plate. Elute with 30% EtOAc in Hexanes. The starting diol (Rf ~0.15) should be completely consumed, replaced by a new, less polar spot (Rf ~0.45) corresponding to 1-bromopentan-3-ol. Stain with KMnO4 (the product will show a distinct yellow spot against a purple background).

Step 4: Quenching & Workup

• Action: Quench the reaction by adding saturated aqueous NaHCO3. Separate the organic layer and extract the aqueous layer twice with CH2Cl2. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield a crude viscous residue.

Step 5: Purification & Isolation

• Action: Suspend the crude residue in cold hexanes/diethyl ether (3:1) and stir vigorously for 10 minutes. Filter the resulting white precipitate through a Celite pad and wash with cold hexanes. Concentrate the filtrate and purify via flash column chromatography (Silica gel, 10% to 20% EtOAc/Hexanes gradient).

• Causality: The major byproduct, triphenylphosphine oxide (Ph3P=O), is highly insoluble in cold non-polar solvent mixtures. This targeted precipitation step removes >90% of the phosphorus waste before chromatography, preventing column overloading and ensuring high purity of the final 1-bromopentan-3-ol.

Pathway Visualization

Mechanistic workflow of the regioselective Appel bromination of 1,3-pentanediol.

Sources

• 1. 188442-79-7(3-Pentanol, 1-bromo-, (R)-) | Kuujia.com [kuujia.com]
• 2. A Hitchhiker’s Guide to Problem Selection in Carbohydrate Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 4. repository.up.ac.za [repository.up.ac.za]
• 5. knowledge.uchicago.edu [knowledge.uchicago.edu]

Application Note: Microwave-Assisted Synthesis of 1-Bromopentan-3-ol Derivatives

For: Researchers, scientists, and drug development professionals.

Introduction: Accelerating Chemical Synthesis with Microwave Technology

The synthesis of functionalized bromo-alcohols, such as 1-bromopentan-3-ol and its derivatives, provides access to valuable intermediates in the development of novel pharmaceuticals and fine chemicals. These molecules incorporate two reactive centers, a hydroxyl group and a carbon-bromine bond, allowing for a diverse range of subsequent chemical transformations. Traditional synthetic methods for such compounds often involve lengthy reaction times, harsh conditions, and the use of hazardous reagents, which can limit their efficiency and environmental sustainability.[1]

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful technology to overcome these limitations. By utilizing microwave irradiation, chemical reactions can be accelerated dramatically, often reducing reaction times from hours to minutes.[2] This rapid and efficient heating is due to the direct interaction of microwaves with polar molecules in the reaction mixture, leading to a rapid increase in temperature.[2] The benefits of MAOS include significantly higher reaction rates, increased product yields, and often, improved selectivity with the formation of fewer byproducts.[1][2] Furthermore, microwave-assisted reactions can often be performed under solvent-free conditions or with more environmentally benign solvents, aligning with the principles of green chemistry.

This application note provides a detailed protocol for a representative microwave-assisted synthesis of 1-bromopentan-3-ol, a key scaffold for further derivatization. The presented methodology is based on the hydrobromination of a suitable unsaturated precursor, a reaction class that can be significantly enhanced by microwave irradiation.

Mechanistic Rationale: The Advantage of Microwave Heating

The synthesis of 1-bromopentan-3-ol can be envisioned through the hydrobromination of pent-1-en-3-ol. This reaction proceeds via an electrophilic addition mechanism. The key steps are:

• Protonation of the alkene: The double bond of pent-1-en-3-ol is protonated by a proton source, typically from hydrobromic acid (HBr), to form a carbocation intermediate.

• Nucleophilic attack by bromide: The bromide ion (Br-) then acts as a nucleophile, attacking the carbocation to form the final product.

The regioselectivity of this reaction is governed by Markovnikov's rule, which states that the proton will add to the carbon atom of the double bond that has the greater number of hydrogen atoms, leading to the formation of the more stable carbocation. In the case of pent-1-en-3-ol, protonation of the terminal carbon (C1) leads to a secondary carbocation at C2, which is more stable than the primary carbocation that would be formed by protonation at C2. However, the presence of the hydroxyl group can influence the regioselectivity. For the synthesis of 1-bromopentan-3-ol, an anti-Markovnikov addition of HBr is required. This can be achieved under radical conditions, for example, in the presence of peroxides.

Microwave irradiation significantly accelerates this process through efficient dielectric heating. Polar molecules, such as the alcohol and HBr, align with the oscillating electric field of the microwaves. This rapid reorientation generates heat uniformly throughout the reaction mixture, leading to a dramatic increase in the reaction rate. This avoids the localized overheating often associated with conventional heating methods and can lead to cleaner reactions with higher yields.

Experimental Protocol: Microwave-Assisted Synthesis of 1-Bromopentan-3-ol

This protocol describes a representative method for the synthesis of 1-bromopentan-3-ol using a dedicated microwave reactor.

Materials:

• Pent-1-en-3-ol (98%)

• Hydrobromic acid (48% in water)

• AIBN (Azobisisobutyronitrile) or another radical initiator

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Microwave reactor vials (10 mL) with stir bars

• Dedicated microwave reactor for organic synthesis

Safety Precautions:

• All manipulations should be performed in a well-ventilated fume hood.

• Hydrobromic acid is highly corrosive. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• The microwave reactor should be operated according to the manufacturer's instructions. Sealed vessel reactions can generate high pressures.

Procedure:

• To a 10 mL microwave reactor vial equipped with a magnetic stir bar, add pent-1-en-3-ol (1.0 g, 11.6 mmol).

• Add hydrobromic acid (48% aq., 2.0 mL, 17.4 mmol).

• Add a catalytic amount of AIBN (approx. 20 mg).

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 100°C for 15 minutes with stirring. The pressure should be monitored and should not exceed the safe operating limits of the vial.

• After the reaction is complete, cool the vial to room temperature.

• Carefully open the vial and transfer the contents to a separatory funnel containing 20 mL of dichloromethane.

• Wash the organic layer with saturated sodium bicarbonate solution (2 x 15 mL) to neutralize any remaining acid.

• Wash the organic layer with brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude 1-bromopentan-3-ol can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Table 1: Representative Reaction Parameters for Microwave-Assisted Synthesis of 1-Bromopentan-3-ol Derivatives

Derivative	Starting Material	Reagent	Temperature (°C)	Time (min)	Yield (%)
1-Bromopentan-3-ol	Pent-1-en-3-ol	HBr (48% aq.), AIBN	100	15	75-85
1-Bromo-4-methylpentan-3-ol	4-Methylpent-1-en-3-ol	HBr (48% aq.), AIBN	100	20	70-80
1-Bromo-3-phenylpropan-3-ol	1-Phenylprop-2-en-1-ol	HBr (48% aq.), AIBN	110	15	80-90

Note: The yields are indicative and may vary depending on the specific reaction conditions and purification methods.

Visualizing the Workflow

Figure 1: Experimental workflow for the microwave-assisted synthesis of 1-bromopentan-3-ol.

Expected Outcomes and Characterization

The microwave-assisted synthesis of 1-bromopentan-3-ol is expected to produce the desired product in good yield within a significantly reduced reaction time compared to conventional heating methods. The final product should be characterized by standard analytical techniques:

• ¹H NMR: The proton NMR spectrum should show characteristic signals for the protons adjacent to the hydroxyl and bromo groups.

• ¹³C NMR: The carbon NMR spectrum will confirm the presence of the five carbon atoms in their respective chemical environments.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to the mass of 1-bromopentan-3-ol, as well as the characteristic isotopic pattern for a bromine-containing compound.

Conclusion

Microwave-assisted synthesis offers a rapid, efficient, and environmentally conscious approach to the synthesis of 1-bromopentan-3-ol and its derivatives. The protocol outlined in this application note provides a clear and reproducible method for researchers in both academic and industrial settings. The significant reduction in reaction time and potential for increased yields make MAOS an attractive alternative to conventional synthetic methodologies, accelerating the discovery and development of new chemical entities.

References

• Yadav, A. R., Mohite, S. K., & Magdum, C. S. (2020). Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. Scholars Research Library.
• Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects. (2021). Beilstein Journal of Organic Chemistry.
• Regioselectivity in the Hydrohalogenation of Alkenes. (2024). Chemistry Steps.

• 1-Bromopentane. (n.d.). In Wikipedia. Retrieved from [Link]

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• Microwave-assisted and efficient one-pot synthesis of substituted 1,2,4-triazoles. (2005). HETEROCYCLES.
• Microwave Assisted Synthesis, Part 1: Rapid Solventless Synthesis of 3-Substituted Coumarins and Benzocoumarins by Microwave Irradiation of the Corresponding Enaminones. (2003). MDPI.
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• Bromination and Diazo-Coupling of Pyridinethiones; Microwave Assisted Synthesis of Isothiazolopyridine, Pyridothiazine and Pyridothiazepines. (2012). MDPI.
• Microwave-assisted rapid and simplified hydrogen
• Regio- and Stereoselective Ni-Catalyzed 1,4-Hydroboration of 1,3-Dienes: Access to Stereodefined (Z)-Allylboron Reagents and Derived Allylic Alcohols. (n.d.). PMC.
• Regioselectivity in the Hydroboration of Steroidal Δ3-Allylic Alcohols†. (n.d.). Journal of Chemical Research, Synopses (RSC Publishing).
• Allyl alcohol synthesis by allylic substitution. (n.d.). Organic Chemistry Portal.
• γ-selective hydroarylation of allylic alcohols a, Reaction design... (n.d.).
• 1-Bromopentane synthesis. (n.d.). ChemicalBook.
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• Problem 43 What products would you obtain f... [FREE SOLUTION]. (n.d.). Vaia.

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Application Notes and Protocols for Transition-Metal Cross-Coupling Reactions Utilizing 1-Bromopentan-3-ol

Introduction: Unlocking the Synthetic Potential of 1-Bromopentan-3-ol

In the landscape of modern organic synthesis and drug development, the strategic formation of carbon-carbon (C-C) and carbon-heteroatom (C-N) bonds is of paramount importance. Transition-metal catalyzed cross-coupling reactions represent a cornerstone of this endeavor, offering unparalleled efficiency and functional group tolerance.[1][2] 1-Bromopentan-3-ol is a valuable, yet underutilized, building block. Its bifunctional nature, possessing both a reactive alkyl bromide for cross-coupling and a secondary alcohol for further derivatization, opens avenues for the synthesis of complex molecules with diverse functionalities.

This guide provides detailed application notes and robust protocols for the utilization of 1-bromopentan-3-ol in several key cross-coupling reactions. As a secondary alkyl bromide, its reactivity can be challenging compared to aryl or vinyl halides. Therefore, careful selection of the catalyst system—specifically the ligand—is critical to achieving high efficiency and preventing unwanted side reactions like β-hydride elimination.[3] These protocols are designed for researchers, scientists, and drug development professionals seeking to incorporate this versatile substrate into their synthetic strategies.

Core Concepts in Cross-Coupling Chemistry

The majority of palladium-catalyzed cross-coupling reactions proceed through a common catalytic cycle, which is essential to understand for troubleshooting and optimization.[1][4] The cycle generally consists of three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 1-bromopentan-3-ol, forming a Pd(II) intermediate.[4][5] This is often the rate-determining step for alkyl halides.[3]

• Transmetalation: A nucleophilic organometallic reagent (e.g., organoboron, organozinc) transfers its organic group to the palladium center, displacing the bromide.[4]

• Reductive Elimination: The two organic groups on the palladium complex couple, forming the desired C-C or C-N bond and regenerating the active Pd(0) catalyst.[4][6]

The choice of ligand is crucial as it modulates the steric and electronic properties of the palladium center, influencing the rates and efficiencies of these elementary steps.[7][8] Bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are often required for challenging substrates like secondary alkyl halides.[7][8][9]

Application 1: Suzuki-Miyaura Coupling for C(sp³)–C(sp²) Bond Formation

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds by reacting an organohalide with an organoboron compound, typically a boronic acid or ester, in the presence of a palladium catalyst and a base.[2][5][10] Its advantages include the commercial availability of a wide range of boronic acids and the generally low toxicity of the boron-containing byproducts.[11]

Rationale for Protocol Design:

• Substrate: 1-Bromopentan-3-ol serves as the C(sp³) electrophile.

• Coupling Partner: Phenylboronic acid is chosen as a standard C(sp²) nucleophile.

• Catalyst System: A combination of Pd(OAc)₂ and a sterically hindered, electron-rich phosphine ligand like SPhos or XPhos is selected. These "Buchwald ligands" are known to promote the coupling of alkyl bromides by facilitating the oxidative addition and reductive elimination steps.[8]

• Base: A strong base like potassium phosphate (K₃PO₄) is used to activate the boronic acid for transmetalation.[12]

• Solvent: A mixture of toluene and water is a common solvent system for Suzuki reactions, providing a biphasic medium that can facilitate the reaction.

Protocol: Suzuki-Miyaura Coupling of 1-Bromopentan-3-ol with Phenylboronic Acid

Component	Role	Amount (for 1 mmol scale)	Molar Eq.
1-Bromopentan-3-ol	Electrophile	167 mg (0.13 mL)	1.0
Phenylboronic Acid	Nucleophile	146 mg	1.2
Pd(OAc)₂	Catalyst Precursor	4.5 mg	0.02
SPhos	Ligand	16.4 mg	0.04
K₃PO₄	Base	637 mg	3.0
Toluene	Solvent	5 mL	-
Water	Co-solvent	0.5 mL	-

Step-by-Step Procedure:

• To a flame-dried Schlenk tube, add 1-bromopentan-3-ol (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (3.0 mmol).

• Evacuate and backfill the tube with an inert atmosphere (Argon or Nitrogen) three times.

• Add degassed toluene (5 mL) and degassed water (0.5 mL) via syringe.

• Stir the reaction mixture vigorously at 80-100 °C. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Application 2: Negishi Coupling for Stereospecific C(sp³)–C(sp²) Bond Formation

The Negishi coupling involves the reaction of an organohalide with an organozinc reagent, catalyzed by a nickel or palladium complex.[13][14] A key advantage of the Negishi reaction is the high reactivity of organozinc reagents, which often allows for milder reaction conditions and excellent functional group tolerance.[15]

Rationale for Protocol Design:

• Substrate: 1-Bromopentan-3-ol.

• Coupling Partner: Phenylzinc chloride, prepared in situ from phenylmagnesium bromide and zinc chloride, is a common and effective nucleophile.

• Catalyst System: Pd(dppf)Cl₂ is a robust and commercially available catalyst that is effective for a wide range of cross-coupling reactions, including those with alkyl halides. The dppf ligand provides a good balance of steric bulk and electronic properties.

• Solvent: Anhydrous tetrahydrofuran (THF) is the standard solvent for both Grignard reagent formation and the subsequent Negishi coupling.

Protocol: Negishi Coupling of 1-Bromopentan-3-ol with Phenylzinc Chloride

Component	Role	Amount (for 1 mmol scale)	Molar Eq.
Bromobenzene	Organozinc Precursor	157 mg (0.105 mL)	1.1
Magnesium Turnings	Grignard Formation	29 mg	1.2
Anhydrous ZnCl₂	Transmetalation Agent	150 mg	1.1
1-Bromopentan-3-ol	Electrophile	167 mg (0.13 mL)	1.0
Pd(dppf)Cl₂	Catalyst	14.6 mg	0.02
Anhydrous THF	Solvent	10 mL	-

Step-by-Step Procedure:

• Preparation of Organozinc Reagent (in a separate flask): a. To a flame-dried flask under an inert atmosphere, add magnesium turnings (1.2 mmol) and a small crystal of iodine. b. Add a small portion of a solution of bromobenzene (1.1 mmol) in anhydrous THF (3 mL). c. Once the Grignard reaction initiates (indicated by heat and disappearance of the iodine color), add the remaining bromobenzene solution dropwise. d. Stir at room temperature for 1 hour after the addition is complete. e. In another flame-dried flask under an inert atmosphere, dissolve anhydrous ZnCl₂ (1.1 mmol) in anhydrous THF (3 mL). f. Cool the ZnCl₂ solution to 0 °C and slowly add the freshly prepared phenylmagnesium bromide solution via cannula. g. Allow the mixture to warm to room temperature and stir for 30 minutes to form the phenylzinc chloride reagent.

• Coupling Reaction: a. To a separate flame-dried Schlenk tube under an inert atmosphere, add Pd(dppf)Cl₂ (0.02 mmol) and 1-bromopentan-3-ol (1.0 mmol). b. Add anhydrous THF (4 mL). c. Add the freshly prepared phenylzinc chloride solution to the Schlenk tube via cannula at room temperature. d. Heat the reaction mixture to 60 °C and stir until the starting material is consumed (monitor by TLC or GC-MS).

• Workup and Purification: a. Cool the reaction to room temperature and quench by carefully adding saturated aqueous NH₄Cl solution (10 mL). b. Extract the mixture with diethyl ether (3 x 20 mL). c. Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate. d. Purify the residue by flash column chromatography.

Application 3: Buchwald-Hartwig Amination for C(sp³)–N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the formation of C-N bonds, coupling amines with organic halides.[16][17] This reaction has revolutionized the synthesis of anilines and other arylamines, which are prevalent in pharmaceuticals.[9][18] Its application to alkyl halides requires specific catalyst systems to be effective.

Rationale for Protocol Design:

• Substrate: 1-Bromopentan-3-ol.

• Coupling Partner: Aniline is chosen as a representative primary aromatic amine.

• Catalyst System: The use of a palladium precatalyst, such as G3 XPhos Palladacycle, is highly recommended. These well-defined Pd(II) precatalysts are air-stable and efficiently generate the active monoligated Pd(0) species in solution, which is crucial for couplings with alkyl halides.[8]

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is required to deprotonate the amine and facilitate the catalytic cycle.

• Solvent: A polar aprotic solvent like 1,4-dioxane is suitable for this transformation.

Protocol: Buchwald-Hartwig Amination of 1-Bromopentan-3-ol with Aniline

Component	Role	Amount (for 1 mmol scale)	Molar Eq.
1-Bromopentan-3-ol	Electrophile	167 mg (0.13 mL)	1.0
Aniline	Nucleophile	112 mg (0.11 mL)	1.2
G3 XPhos Palladacycle	Precatalyst	17 mg	0.02
Sodium tert-butoxide	Base	135 mg	1.4
1,4-Dioxane (anhydrous)	Solvent	5 mL	-

Step-by-Step Procedure:

• In a glovebox, add G3 XPhos Palladacycle (0.02 mmol) and sodium tert-butoxide (1.4 mmol) to a vial equipped with a stir bar.

• Outside the glovebox, add 1-bromopentan-3-ol (1.0 mmol), aniline (1.2 mmol), and anhydrous 1,4-dioxane (5 mL) to the vial under a counterflow of argon.

• Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction for the consumption of the starting bromide by GC-MS or LC-MS.

• After completion, cool the mixture to room temperature and dilute with methyl tert-butyl ether (MTBE) (20 mL).

• Filter the mixture through a pad of Celite®, washing the pad with additional MTBE.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired N-substituted amine.

Conclusion and Future Outlook

The protocols detailed herein provide a foundational framework for employing 1-bromopentan-3-ol in key transition-metal catalyzed cross-coupling reactions. While these procedures are based on well-established chemical principles, optimization of reaction parameters such as temperature, solvent, base, and catalyst loading may be necessary for specific substrate combinations. The successful application of these methods will enable the synthesis of a wide array of novel compounds, leveraging the dual functionality of the 1-bromopentan-3-ol scaffold for applications in medicinal chemistry, materials science, and beyond.

References

• Lumen Learning. 17.2. Palladium catalyzed couplings | Organic Chemistry II. [Link]

• DeAngelis, A., & Colacot, T. J. (2014). CHAPTER 2: Prominent Ligand Types in Modern Cross-Coupling Reactions. In T. Colacot (Ed.), New Trends in Cross-Coupling: Theory and Applications (pp. 20-90). The Royal Society of Chemistry. [Link]

• Daugulis, O. (2009). Pd(II)-Catalyzed C–H Activation/C–C Cross-Coupling Reactions: Versatility and Practicality. Topics in Current Chemistry, 292, 57-95. [Link]

• The Royal Swedish Academy of Sciences. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. [Link]

• Soderberg, T. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• Corless, V. B., & Fu, G. C. (2018). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Organometallics, 37(23), 4345-4355. [Link]

• García-Melchor, M., & Pérez-Temprano, M. H. (2023). P,N Ligand in Ni-Catalyzed Cross-Coupling Reactions: A Promising Tool for π-Functionalization. ACS Catalysis, 13(20), 13627-13642. [Link]

• Rybak-Akimova, E. V., et al. (2023). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. ACS Catalysis, 13(1), 479-487. [Link]

• Colacot, T. J. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. ACS Central Science, 6(8), 1277-1294. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Wikipedia. Kumada coupling. [Link]

• Wikipedia. Negishi coupling. [Link]

• Wikipedia. Suzuki reaction. [Link]

• University of Liverpool. Transition Metal Catalyzed Coupling Reactions. [Link]

• Organic Synthesis. Stille Coupling. [Link]

• OpenOChem Learn. Stille Coupling. [Link]

• Wikipedia. Stille reaction. [Link]

• ResearchGate. Reaction scheme for the Buchwald-Hartwig amination of 1, 3,.... [Link]

• Organic Chemistry Portal. Kumada Coupling. [Link]

• Grokipedia. 3-Pentanol. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• YouTube. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. [Link]

• Purdue University. HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. [Link]

• National Institutes of Health. Asymmetric transition metal-catalyzed cross-coupling reactions for the construction of tertiary stereocenters. [Link]

• SlideShare. Stille-coupling. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• ChemTalk. Metal-Catalyzed Cross-Coupling Reactions. [Link]

• Chemistry LibreTexts. Sonogashira Coupling. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Beilstein Journal of Organic Chemistry. Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. [Link]

• MDPI. Transition Metal Catalyzed Hiyama Cross-Coupling: Recent Methodology Developments and Synthetic Applications. [Link]

• Synfacts. Asymmetric Kumada Couplings of α-Bromo Ketones. [Link]

• Michigan State University. Development of a One-Pot Palladium-Catalyzed Hydrostannylation/ Stille Coupling Protocol with Catalytic Amounts of Tin. [Link]

• University of Illinois Urbana-Champaign. The Negishi Cross-Coupling Reaction. [Link]

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• Chemistry LibreTexts. 21.01.3.3: Negishi Coupling. [Link]

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• Google Patents. Improved process for the kumada coupling reaction.

• Reddit. Struggling to make a sonogashira coupling reaction happen. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

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Technical Notes & Optimization

preventing E2 elimination side reactions during 1-bromopentan-3-ol substitution

Technical Support Center: Troubleshooting SN​2 vs. E2 Competition in 1-Bromopentan-3-ol Substitutions

Welcome to the Technical Support Center. As synthetic chemists and drug development professionals, achieving precise chemoselectivity is critical to your workflows. When functionalizing 1-bromopentan-3-ol , the primary objective is typically a clean bimolecular nucleophilic substitution ( SN​2 ) at the C1 carbon. However, users frequently report the formation of 1-penten-3-ol—a byproduct of bimolecular elimination (E2)—or complex mixtures resulting from the unprotected C3 hydroxyl group.

This guide synthesizes field-proven insights and mechanistic causality to help you suppress elimination side reactions and optimize your substitution yields.

Part 1: Mechanistic Causality (The "Why")

1-Bromopentan-3-ol features a primary alkyl bromide, which inherently favors the SN​2 pathway due to the lack of steric hindrance at the electrophilic carbon ([1]). However, the SN​2 and E2 mechanisms are always in direct competition. Elimination can become the dominant pathway if the chosen nucleophile acts as a strong base, or if the reaction is supplied with excess thermal energy.

Furthermore, the molecule contains an unprotected secondary alcohol at the C3 position ( pKa​≈16 ). If a strongly basic nucleophile is introduced (e.g., NaOCH3​ , KOtBu ), it will rapidly deprotonate this hydroxyl group before any substitution occurs. This acid-base reaction consumes your reagent and generates a localized alkoxide anion, which can act as an internal base to promote E2 elimination or trigger unwanted intramolecular side reactions.

Part 2: Troubleshooting Guide & FAQs

Q1: Why am I seeing 1-penten-3-ol (E2 product) even though my substrate is a primary alkyl halide? A1: While primary halides favor SN​2 , E2 elimination will outcompete substitution if you use a strong, sterically hindered base (such as potassium tert-butoxide or LDA) ([2]). Additionally, elimination reactions have a higher activation energy and are entropically favored; running your reaction at elevated temperatures will thermally override the kinetic preference for SN​2 , pushing the system toward E2 ([3], [4]).

Q2: How does the choice of solvent influence the SN​2 /E2 ratio? A2: Solvent selection is a critical thermodynamic lever. Polar aprotic solvents—such as N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or Acetone—are highly recommended. They solvate cations effectively while leaving anionic nucleophiles relatively "naked" and highly reactive. This dramatically lowers the activation energy for the SN​2 pathway, allowing the substitution to proceed rapidly at lower temperatures where E2 is kinetically disfavored ([5], [6]).

Q3: What is the ideal nucleophile to ensure >95% SN​2 selectivity without protecting the C3 alcohol? A3: To cleanly substitute the primary bromide without triggering E2 or deprotonating the C3 alcohol, you must use a reagent that is a "good nucleophile but a weak base." Excellent choices include sodium azide ( NaN3​ ), sodium cyanide ( NaCN ), or sodium thiolates ( NaSR ). If a highly basic nucleophile is absolutely required for your synthesis, you must first protect the C3 hydroxyl group (e.g., as a TBS or THP ether) to prevent reagent consumption. Alternatively, for C-C bond formation, consider bypassing traditional substitution entirely by utilizing palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Sonogashira), which operate via a different mechanistic cycle that avoids E2 pathways ([7]).

Part 3: Quantitative Data Summary

The table below summarizes the expected chemoselectivity based on varying reaction parameters. Use this matrix to select the optimal conditions for your specific synthetic goal.

Table 1: Impact of Reaction Conditions on SN​2 vs. E2 Selectivity for 1-Bromopentan-3-ol

Nucleophile / Base	Solvent	Temp (°C)	C3-OH Protection	Dominant Pathway	Expected Ratio ( SN​2 :E2)
NaN3​ (Weak Base)	DMF	25	None	SN​2	> 98:2
NaCN (Weak Base)	DMSO	40	None	SN​2	> 95:5
NaOCH3​ (Strong)	Methanol	25	None	Mixed / Alkoxide	~ 50:50 (Complex)
NaOCH3​ (Strong)	Methanol	65 (Reflux)	None	E2	< 20:80
KOtBu (Bulky)	THF	25	TBS Ether	E2	< 5:95

Part 4: Validated Experimental Protocol

Optimized Protocol: Azidation of 1-Bromopentan-3-ol (High SN​2 Selectivity) This self-validating protocol utilizes a weak base/strong nucleophile ( NaN3​ ) in a polar aprotic solvent to achieve near-quantitative substitution while preserving the unprotected secondary alcohol.

Reagents: 1-bromopentan-3-ol (1.0 eq), Sodium azide ( NaN3​ , 1.5 eq), anhydrous DMF.

• Substrate Preparation: Flame-dry a round-bottom flask under inert gas (Nitrogen or Argon). Add 1.0 equivalent of 1-bromopentan-3-ol and dissolve in anhydrous DMF to achieve a 0.2 M concentration.

• Reagent Addition: Add 1.5 equivalents of NaN3​ in one portion. (Caution: NaN3​ is highly toxic; ensure the environment is strictly non-acidic to prevent the formation of volatile hydrazoic acid).

• Thermal Control: Maintain the reaction strictly at 20–25 °C. Do not heat. Elevated temperatures will increase the entropic favorability of the E2 elimination pathway.

• Validation Checkpoint 1 (Reaction Monitoring): Stir the mixture for 4–6 hours. Monitor the disappearance of the starting material via TLC (Hexanes:Ethyl Acetate 7:3, visualized with KMnO4​ ). The polar azide product will present a lower Rf​ value than the starting bromide. Do not proceed until the starting material is fully consumed.

• Quenching & Extraction: Quench the reaction by adding cold distilled water (DMF is highly water-miscible). Extract the aqueous layer three times with Diethyl Ether ( Et2​O ).

• Purification Wash: Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution. Mechanistic note: LiCl effectively pulls residual DMF out of the organic layer into the aqueous phase. Follow with a standard brine wash.

• Validation Checkpoint 2 (Product Confirmation): Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Perform IR spectroscopy on the crude oil: a strong, sharp signal at ~2100 cm⁻¹ confirms successful azide incorporation, while a broad peak at ~3300 cm⁻¹ confirms the C3 hydroxyl group remains intact.

Part 5: Visualizations

Mechanistic bifurcation of 1-bromopentan-3-ol under varying nucleophilic conditions.

Optimized experimental workflow for SN2 substitution of 1-bromopentan-3-ol.

References

• SN2 reaction Source: Wikipedia URL:[Link]

• Why do polar aprotic solvents favour SN2 over E2? Source: Chemistry Stack Exchange URL:[Link]

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• Deciding SN1/SN2/E1/E2 (1) - The Substrate Source: Master Organic Chemistry URL:[Link]

• Deciding SN1/SN2/E1/E2 - The Solvent Source: Master Organic Chemistry URL:[Link]

• SN1 vs E1 and SN2 vs E2 : The Temperature Source: Master Organic Chemistry URL:[Link]

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Technical Support Center: Improving Enantiomeric Excess in the Asymmetric Reduction of 1-Bromopentan-3-ol

Welcome to the technical support center for the asymmetric reduction of 1-bromopentan-3-one to 1-bromopentan-3-ol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this critical chiral synthesis. Here, we delve into the nuances of improving enantiomeric excess (ee), drawing upon established principles and field-proven insights to help you achieve your desired stereochemical outcome.

Troubleshooting Guide: Enhancing Enantiomeric Excess

This section addresses common issues encountered during the asymmetric reduction of 1-bromopentan-3-one and provides actionable solutions.

Question 1: My reaction is yielding low enantiomeric excess (<80% ee). What are the most likely causes and how can I improve it?

Answer:

Low enantiomeric excess is a frequent challenge in asymmetric synthesis and can stem from several factors. A systematic approach to troubleshooting is essential.[1]

Potential Cause 1: Suboptimal Catalyst System

The choice of catalyst is paramount for achieving high stereoselectivity. For the reduction of a β-haloketone like 1-bromopentan-3-one, both chemical and enzymatic catalysts can be effective.

• Chemical Catalysis:

  • Corey-Bakshi-Shibata (CBS) Reduction: This is a widely used and reliable method for the enantioselective reduction of prochiral ketones.[2][3][4] The catalyst is a chiral oxazaborolidine, which, in the presence of a borane source like borane-dimethyl sulfide (BH₃•SMe₂) or catecholborane, facilitates the stereoselective delivery of a hydride to the ketone.[4][5][6] If you are using a CBS catalyst and observing low ee, consider the following:

    • Catalyst Integrity: Ensure the CBS catalyst is fresh and has been stored under anhydrous and inert conditions. Aged or decomposed catalysts can lead to diminished enantioselectivity.[7]

    • In Situ Generation: Generating the oxazaborolidine catalyst in situ from a chiral amino alcohol and borane can sometimes provide better reproducibility than using a pre-formed catalyst.[8][9]

  • Noyori-Type Asymmetric Hydrogenation: Ruthenium-based catalysts, such as those developed by Noyori, are highly effective for the asymmetric hydrogenation of ketones.[10][11] These systems often employ a chiral diphosphine ligand (e.g., BINAP) and a chiral diamine.[12][13] The choice of ligands is critical and should be optimized for your specific substrate.[14]

• Biocatalysis:

  • Ketoreductases (KREDs): Enzymes, particularly ketoreductases, are known for their high enantioselectivity in reducing ketones.[15][16] If you are using a whole-cell biocatalyst (e.g., baker's yeast), it may contain multiple reductases with competing stereoselectivities, leading to a lower overall ee.

    • Screening: Consider screening a panel of isolated and purified KREDs to identify one with high selectivity for 1-bromopentan-3-one.[17][18] Many commercial kits are available for this purpose.

Potential Cause 2: Incorrect Reaction Conditions

The reaction environment plays a crucial role in determining the enantioselectivity of the catalytic process.

• Temperature: Temperature is a critical parameter.[1] Generally, lower reaction temperatures lead to higher enantiomeric excess because the small energy difference between the two diastereomeric transition states becomes more significant.[19] However, the optimal temperature can be substrate and catalyst-dependent.[20][21][22] For CBS reductions, temperatures between 20 and 30 °C have often been found to provide the highest enantioselectivities.[19][20][21]

• Solvent: The choice of solvent can significantly influence the conformation of the catalyst-substrate complex and, consequently, the enantioselectivity.[1][23][24][25] It is advisable to screen a range of solvents with varying polarities and coordinating abilities. For instance, a switch from a coordinating solvent to a non-coordinating one can sometimes improve ee.

• Non-Catalyzed Reduction: A competing, non-enantioselective reduction pathway can significantly lower the overall ee.[19][20][21] This is particularly relevant in borane-mediated reductions where free borane can reduce the ketone non-catalytically.[19][20][21]

  • Mitigation: Slow addition of the borane reagent to the mixture of the ketone and catalyst can help minimize the non-catalyzed background reaction.[7]

Potential Cause 3: Purity of Starting Materials

The purity of the 1-bromopentan-3-one substrate, reagents, and solvent is critical.[1]

• Substrate Purity: Impurities in the starting ketone can potentially inhibit or poison the catalyst, leading to reduced activity and selectivity. Ensure your starting material is of high purity.

• Solvent and Reagent Purity: Use anhydrous solvents and high-purity reagents. Water, in particular, can deactivate many catalysts.[1]

Question 2: I have optimized the catalyst and conditions, but my enantiomeric excess is still not satisfactory. What advanced strategies can I employ?

Answer:

If initial optimization steps are insufficient, more advanced strategies may be necessary to push the enantioselectivity to the desired level.

Strategy 1: Ligand Modification (for Chemical Catalysis)

For metal-based catalysts like those used in Noyori-type hydrogenations or copper-catalyzed reductions, the structure of the chiral ligand is a key determinant of enantioselectivity.

• Systematic Screening: A systematic screening of different chiral ligands is often the most effective approach. Even subtle changes to the ligand's electronic or steric properties can have a dramatic impact on the ee.[26]

• "Fine-Tuning" Ligands: Consider ligands with different substituents on the chiral backbone. For example, in BINAP-based systems, derivatives with different aryl groups on the phosphorus atoms can be explored.

Strategy 2: Additives and Co-solvents

The addition of certain compounds can sometimes enhance enantioselectivity.

• Lewis Acids/Bases: In some catalytic systems, the addition of a Lewis acid or base can influence the catalytic cycle and improve stereoselectivity.

• Co-solvents: The use of a co-solvent can alter the solubility of the substrate or catalyst and influence the reaction pathway. For enzymatic reductions, a co-solvent like isopropanol can also serve as a co-substrate for cofactor regeneration.[15][27]

Strategy 3: Substrate Modification (A Last Resort)

While not always feasible, modifying the substrate can sometimes lead to improved results.

• Protecting Groups: If other functional groups are present in the molecule, their protection might prevent unwanted side reactions or unfavorable interactions with the catalyst.

Frequently Asked Questions (FAQs)

Q1: How do I accurately determine the enantiomeric excess of my 1-bromopentan-3-ol product?

A1: The most common and reliable method is chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC). This involves using a column with a chiral stationary phase that can separate the two enantiomers. By comparing the peak areas of the two enantiomers, the ee can be calculated using the formula: ee (%) = [|Area(R) - Area(S)| / (Area(R) + Area(S))] * 100.[28]

Q2: Can the bromine atom in 1-bromopentan-3-one interfere with the reduction?

A2: The β-bromo substituent can potentially coordinate with the metal center of a chemical catalyst, influencing the stereochemical outcome. This interaction can be either beneficial or detrimental to the enantioselectivity, depending on the specific catalyst system. For enzymatic reductions, the steric and electronic properties of the bromine atom will influence how the substrate fits into the enzyme's active site.

Q3: What are the typical catalyst loadings for a CBS reduction?

A3: For a CBS reduction, the catalyst is typically used in the range of 5-10 mol%.[9] However, the optimal loading should be determined experimentally for your specific reaction.

Q4: Are there any safety precautions I should be aware of when working with borane reagents?

A4: Yes, borane reagents such as borane-dimethyl sulfide (BH₃•SMe₂) are flammable and react violently with water. They should be handled in a well-ventilated fume hood under an inert atmosphere (e.g., nitrogen or argon). Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Experimental Protocols & Data

Table 1: Effect of Temperature on Enantiomeric Excess in a Typical CBS Reduction

Temperature (°C)	Enantiomeric Excess (% ee)
30	95
20	96
0	92
-20	88

Note: This is illustrative data. The optimal temperature for your specific reaction may vary.[19][20][21][22]

Protocol: General Procedure for a CBS-Catalyzed Asymmetric Reduction

• To a flame-dried, round-bottomed flask under an inert atmosphere (N₂ or Ar), add the chiral oxazaborolidine catalyst (e.g., (R)-2-Methyl-CBS-oxazaborolidine, 0.1 eq) and anhydrous tetrahydrofuran (THF).

• Cool the solution to the desired temperature (e.g., 0 °C).

• Slowly add a solution of 1-bromopentan-3-one (1.0 eq) in anhydrous THF to the catalyst solution.

• After stirring for 10-15 minutes, add the borane reagent (e.g., BH₃•SMe₂, 1.0-1.2 eq) dropwise over 30-60 minutes, ensuring the temperature remains constant.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, quench the reaction by the slow addition of methanol.

• Perform an aqueous work-up and extract the product with a suitable organic solvent.

• Dry the organic layer, concentrate under reduced pressure, and purify the product by column chromatography.

• Determine the enantiomeric excess of the purified 1-bromopentan-3-ol by chiral HPLC or GC.

Visualizations

Diagram 1: Troubleshooting Flowchart for Low Enantiomeric Excess

Caption: A decision-making flowchart for troubleshooting low enantiomeric excess.

Diagram 2: Key Factors Influencing Enantioselectivity

Caption: A diagram illustrating the key experimental factors that influence enantiomeric excess.

References

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• Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane. Organic Chemistry Portal. [Link]

• Effect of Temperature on the Enantioselectivity in the Oxazaborolidine-Catalyzed Asymmetric Reduction of Ketones. Noncatalytic Borane Reduction, a Nonneglectable Factor in the Reduction System. ACS Publications. [Link]

• Effect of temperature on the enantioselectivity in the oxazaborolidine-catalyzed asymmetric reduction of ketones. Noncatalytic borane reduction, a nonneglectable factor in the reduction system. PubMed. [Link]

• Noyori Asymmetric Hydrogenation. SynArchive. [Link]

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. MDPI. [Link]

• The Noyori Asymmetric Hydrogenation Reaction. Andrew G Myers Research Group, Harvard University. [Link]

• Toward efficient asymmetric hydrogenation: Architectural and functional engineering of chiral molecular catalysts. PNAS. [Link]

• Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. J-Stage. [Link]

• Enzymatic reduction of halogenated aryl ketones in an aqueous micellar solution with enhanced catalytic performance. Green Chemistry (RSC Publishing). [Link]

• Chiral Epoxides via Borane Reduction of 2-Haloketones Catalyzed By Spiroborate Ester: Application to the Synthesis of Optically Pure 1,2-Hydroxy Ethers and 1,2-Azido Alcohols. PMC. [Link]

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• The enantiomeric purity of alcohols formed by enzymatic reduction of ketones can be improved by optimisation of the temperature and by using a high co-substrate concentration. PubMed. [Link]

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• Highly stereoselective biocatalytic reduction of alpha-halo ketones. Almac. [Link]

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• Enantioselective Reduction of Ketones. Organic Reactions. [Link]

• Solvent-Assisted Ketone Reduction by a Homogeneous Mn Catalyst. ACS Publications. [Link]

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• Asymmetric Catalysis: Recent Advances toward a More Sustainable Synthesis. ACS Publications. [Link]

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• Asymmetric catalysis in complex target synthesis. PMC. [Link]

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• Asymmetric Electroreduction of Ketone and Aldehyde Derivatives to the Corresponding Alcohols Using Alcohol Dehydrogenase as an Electrocatalyst. ACS Publications. [Link]

• Selectivity via catalyst or substrate control in catalytic asymmetric transformations of bifunctional symmetrical substrates. Catalysis Science & Technology (RSC Publishing). [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 1-Bromopentan-3-ol and 1-Chloropentan-3-ol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the choice of starting materials is a critical determinant of reaction efficiency, yield, and overall success of a synthetic route. Alkyl halides, in particular, are foundational building blocks, and understanding their relative reactivities is paramount. This guide provides an in-depth technical comparison of the reactivity of 1-bromopentan-3-ol and 1-chloropentan-3-ol, two structurally similar yet distinct primary haloalcohols. By examining the underlying principles of their chemical behavior and providing supporting experimental frameworks, this document aims to empower researchers to make informed decisions in their synthetic endeavors.

Theoretical Framework: Unpacking the Reactivity Determinants

The reactivity of 1-bromopentan-3-ol and 1-chloropentan-3-ol in nucleophilic substitution and elimination reactions is primarily governed by two key factors: the nature of the leaving group and the structure of the alkyl substrate.

The Leaving Group Effect: Bromide vs. Chloride

In nucleophilic substitution and elimination reactions, the facility with which the halide anion departs from the carbon backbone is a crucial factor in determining the reaction rate. A good leaving group is a species that is stable on its own. When comparing bromide (Br⁻) and chloride (Cl⁻), bromide is the superior leaving group. This is attributed to two main properties:

• Basicity: Weaker bases are better leaving groups. Hydrobromic acid (HBr) is a stronger acid than hydrochloric acid (HCl), which means that the bromide ion is a weaker conjugate base than the chloride ion. This lower basicity makes bromide more stable in solution upon its departure.

• Polarizability: Bromine is a larger and more polarizable atom than chlorine. Its larger electron cloud can be more easily distorted, which helps to stabilize the developing negative charge in the transition state of the reaction.

This fundamental difference in leaving group ability dictates that, all other factors being equal, 1-bromopentan-3-ol will be more reactive than 1-chloropentan-3-ol in reactions where the carbon-halogen bond is broken in the rate-determining step.

Substrate Structure: A Primary Haloalcohol

Both 1-bromopentan-3-ol and 1-chloropentan-3-ol are primary alkyl halides, as the halogen is attached to a carbon that is bonded to only one other carbon atom. This structural feature has significant implications for the preferred reaction mechanisms.

• Nucleophilic Substitution: Primary alkyl halides strongly favor the Sₙ2 (bimolecular nucleophilic substitution) mechanism.[1] This is a single, concerted step where the nucleophile attacks the electrophilic carbon from the backside, simultaneously displacing the leaving group.[1] The Sₙ1 (unimolecular nucleophilic substitution) mechanism, which proceeds through a carbocation intermediate, is highly disfavored for primary halides due to the instability of the resulting primary carbocation.[2]

• Elimination: While substitution is generally favored for primary halides, elimination reactions can also occur, typically via the E2 (bimolecular elimination) mechanism, especially in the presence of a strong, sterically hindered base and at higher temperatures.[2][3] The E1 (unimolecular elimination) mechanism is, like Sₙ1, unlikely due to the instability of the primary carbocation intermediate.

The Influence of the C3-Hydroxyl Group

The presence of a hydroxyl group at the 3-position can influence the reactivity at the 1-position through several mechanisms:

• Inductive Effect: The electronegative oxygen atom can exert an electron-withdrawing inductive effect, which can slightly influence the polarity of the C-X bond.

• Neighboring Group Participation (NGP): Under certain conditions, the hydroxyl group can act as an internal nucleophile, leading to the formation of a cyclic intermediate (a substituted tetrahydrofuran). This is a form of anchimeric assistance, where the neighboring group accelerates the reaction by participating in the rate-determining step.[4][5] This participation often results in retention of stereochemistry at the reaction center. The likelihood of NGP depends on the reaction conditions and the ability to deprotonate the hydroxyl group to form a more potent nucleophile.[6]

• Solvent-like Effects: The hydroxyl group can engage in hydrogen bonding, which may influence the solvation of reactants and transition states, thereby affecting the reaction kinetics.

Comparative Reactivity in Key Reaction Types

Based on the theoretical principles outlined above, we can predict the relative reactivity of 1-bromopentan-3-ol and 1-chloropentan-3-ol in common organic transformations.

Sₙ2 Reactions

In a typical Sₙ2 reaction with a good nucleophile, 1-bromopentan-3-ol will react significantly faster than 1-chloropentan-3-ol. The rate of an Sₙ2 reaction is dependent on the concentrations of both the substrate and the nucleophile, and is highly sensitive to the nature of the leaving group.[7]

Expected Reactivity Order (Sₙ2): 1-bromopentan-3-ol > 1-chloropentan-3-ol

The reaction of ethyl bromide with cyanide is an order of magnitude faster than that of ethyl chloride.[8] A similar trend is expected for 1-bromopentan-3-ol and 1-chloropentan-3-ol.

E2 Reactions

In E2 reactions, which are also bimolecular, the rate is dependent on the concentrations of both the substrate and the base. The breaking of the C-X bond is part of the rate-determining step. Therefore, the better leaving group will facilitate a faster reaction.

Expected Reactivity Order (E2): 1-bromopentan-3-ol > 1-chloropentan-3-ol

Experimental Data and Protocols

Synthesis of 1-Halopentan-3-ols

A common route to these compounds involves the reduction of the corresponding 1-halo-3-pentanone.

Caption: A general synthetic route to 1-halopentan-3-ols.

Experimental Protocol for Comparative Reactivity Analysis (Sₙ2)

This protocol describes a method to compare the rates of reaction of 1-bromopentan-3-ol and 1-chloropentan-3-ol with a nucleophile, such as iodide, in an Sₙ2 reaction. The progress of the reaction can be monitored by Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

Objective: To determine the relative reaction rates of 1-bromopentan-3-ol and 1-chloropentan-3-ol in an Sₙ2 reaction.

Materials:

• 1-bromopentan-3-ol

• 1-chloropentan-3-ol

• Sodium iodide

• Anhydrous acetone (HPLC grade)

• Internal standard (e.g., dodecane)

• Quenching solution (e.g., cold deionized water)

• Extraction solvent (e.g., diethyl ether)

• Anhydrous magnesium sulfate

• GC-MS or HPLC system

Procedure:

• Preparation of Reaction Solutions:

  • Prepare 0.1 M solutions of 1-bromopentan-3-ol and 1-chloropentan-3-ol in anhydrous acetone containing a known concentration of the internal standard.

  • Prepare a 0.2 M solution of sodium iodide in anhydrous acetone.

• Reaction Setup:

  • In separate, temperature-controlled reaction vessels (e.g., round-bottom flasks in a water bath at 25°C), place equal volumes of the 1-bromopentan-3-ol and 1-chloropentan-3-ol solutions.

  • Allow the solutions to equilibrate to the reaction temperature.

• Initiation and Monitoring:

  • To initiate the reactions simultaneously, add an equal volume of the sodium iodide solution to each flask.

  • Start a timer immediately upon addition.

  • At regular time intervals (e.g., 5, 10, 20, 30, 60 minutes), withdraw a small aliquot (e.g., 0.1 mL) from each reaction mixture.

• Quenching and Sample Preparation:

  • Immediately quench the reaction in the aliquot by adding it to a vial containing the cold quenching solution.

  • Extract the organic components with diethyl ether.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Transfer the dried organic solution to a GC-MS or HPLC vial for analysis.

• Analysis:

  • Analyze the samples by GC-MS or HPLC to determine the concentrations of the starting material (1-bromopentan-3-ol or 1-chloropentan-3-ol) and the product (1-iodopentan-3-ol) relative to the internal standard.[9][10]

Data Analysis:

• Plot the concentration of the starting material versus time for both reactions.

• Determine the initial rates of reaction from the slopes of the curves at t=0.

• The ratio of the initial rates will provide a quantitative measure of the relative reactivity.

Caption: A detailed workflow for the comparative kinetic analysis.

Data Summary and Interpretation

The expected outcome of the comparative experiment is that 1-bromopentan-3-ol will exhibit a significantly higher reaction rate than 1-chloropentan-3-ol. This can be visualized by a steeper decrease in the concentration of the bromo-alcohol over time compared to the chloro-alcohol.

Hypothetical Comparative Data:

Time (minutes)	[1-bromopentan-3-ol] (M)	[1-chloropentan-3-ol] (M)
0	0.05	0.05
5	0.035	0.048
10	0.025	0.046
20	0.012	0.042
30	0.006	0.038
60	<0.001	0.030

Note: This data is illustrative and intended to demonstrate the expected trend.

Conclusion

The reactivity of 1-bromopentan-3-ol is demonstrably higher than that of 1-chloropentan-3-ol in nucleophilic substitution and elimination reactions. This difference is fundamentally rooted in the superior leaving group ability of the bromide ion compared to the chloride ion. As primary haloalcohols, both substrates are expected to predominantly undergo Sₙ2 and E2 reactions. The presence of the hydroxyl group at the 3-position may introduce subtle electronic effects and the potential for neighboring group participation, which could be a subject for further investigation. For synthetic chemists and drug development professionals, the choice between these two reagents will depend on the desired reaction rate and the specific conditions of the transformation. In general, for reactions requiring a more facile departure of the leaving group, 1-bromopentan-3-ol is the more suitable substrate.

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Comparative Analysis of Intramolecular Cyclization Rates: 1-Bromopentan-3-ol vs. 1-Bromohex-3-ol

A Senior Application Scientist's Guide to Ring Formation Kinetics

Introduction

Intramolecular cyclization is a cornerstone of synthetic organic chemistry, enabling the construction of cyclic scaffolds that are fundamental to pharmaceuticals, natural products, and advanced materials. The rate and regioselectivity of these ring-closing reactions are governed by a delicate interplay of kinetic and thermodynamic factors. This guide provides an in-depth comparison of the intramolecular cyclization rates of two closely related haloalcohols: 1-bromopentan-3-ol and 1-bromohex-3-ol. By examining their behavior under basic conditions, which facilitates an intramolecular Williamson ether synthesis, we can elucidate the principles that dictate the preference for forming five-membered versus six-membered rings. This analysis is grounded in the foundational principles of stereoelectronic control, as famously articulated by Sir Jack Baldwin.[1]

Theoretical Framework: The Decisive Role of Baldwin's Rules

In 1976, J. E. Baldwin formulated a set of qualitative guidelines, now known as Baldwin's Rules, to predict the favorability of various ring-closing reactions.[2] These rules are not absolute but provide a powerful predictive framework for determining the relative rates of cyclization.[3] The classification depends on three key features of the transition state:

• Ring Size: The number of atoms in the newly formed ring (e.g., 5 or 6).

• Closure Type (Exo vs. Endo): This describes whether the bond being broken is external (exo) or internal (endo) to the newly forming ring.[3][4]

• Electrophile Geometry (Tet, Trig, Dig): This refers to the hybridization of the atom being attacked: sp³ (tet), sp² (trig), or sp (dig).[4][5]

For the intramolecular Williamson ether synthesis of 1-bromopentan-3-ol and 1-bromohex-3-ol, the nucleophilic alkoxide attacks the sp³-hybridized carbon bearing the bromine atom. Since the carbon-bromine bond is broken outside of the newly forming ether ring, both reactions are classified as exo-tet cyclizations.

• 1-Bromopentan-3-ol → 5-exo-tet cyclization

• 1-Bromohex-3-ol → 6-exo-tet cyclization

According to Baldwin's rules, all exo-tet reactions are kinetically favored processes.[5] This indicates that both the formation of a five-membered tetrahydrofuran ring and a six-membered tetrahydropyran ring are allowed. Therefore, to compare their rates, we must look beyond this initial classification and consider the underlying principles of transition state theory, including enthalpy and entropy of activation.

Mechanistic Analysis and Rate Comparison

Case 1: 1-Bromopentan-3-ol (Formation of a 5-Membered Ring)

Upon deprotonation by a base, the hydroxyl group of 1-bromopentan-3-ol forms an alkoxide. This nucleophile then attacks the primary carbon bearing the bromide leaving group, proceeding via an SN2 mechanism. The resulting product is 3-ethyltetrahydrofuran, a five-membered heterocyclic ether.

Caption: Cyclization of 1-bromopentan-3-ol to a 5-membered ring.

Case 2: 1-Bromohex-3-ol (Formation of a 6-Membered Ring)

Similarly, 1-bromohex-3-ol is deprotonated to form its corresponding alkoxide. The subsequent intramolecular SN2 attack leads to the formation of 3-propyltetrahydropyran, a six-membered ether.

Caption: Cyclization of 1-bromohex-3-ol to a 6-membered ring.

Kinetic vs. Thermodynamic Control: Why 5-Exo is Faster

While both cyclizations are favored, they do not proceed at the same rate. The formation of the five-membered ring from 1-bromopentan-3-ol is significantly faster than the formation of the six-membered ring from 1-bromohex-3-ol. This outcome is a classic illustration of kinetic control.

• Entropic Advantage (ΔS‡): The primary reason for the rate difference lies in the entropy of activation. For the 5-exo-tet cyclization, the shorter carbon chain has less conformational freedom. This means the reactive ends (the alkoxide and the electrophilic carbon) are, on average, closer in proximity and have a higher probability of attaining the required geometry for the SN2 transition state.[6] Conversely, the longer, more flexible chain of 1-bromohex-3-ol has a greater number of possible conformations, making the specific alignment needed for cyclization an entropically less probable event. This results in a more negative entropy of activation and a slower reaction rate.

• Enthalpic Considerations (ΔH‡ and ΔG): From a thermodynamic standpoint, six-membered rings like tetrahydropyran are generally more stable than five-membered rings like tetrahydrofuran because they can adopt a nearly strain-free chair conformation.[7][8] Five-membered rings possess some unavoidable torsional strain. However, the reaction rate is determined by the activation energy (ΔG‡), not the overall free energy change of the reaction (ΔG). The significant entropic penalty for the 6-exo-tet transition state outweighs the small enthalpic benefit, leading to a higher activation barrier compared to the 5-exo-tet pathway. Therefore, the reaction is under kinetic control, and the faster-forming product predominates.[9]

Comparative Data Summary

The following table summarizes the key distinctions and expected experimental outcomes for the intramolecular cyclization of these two substrates.

Feature	1-Bromopentan-3-ol	1-Bromohex-3-ol
Product Ring Size	5-Membered (Tetrahydrofuran derivative)	6-Membered (Tetrahydropyran derivative)
Baldwin's Classification	5-exo-tet	6-exo-tet
Favorability	Favored	Favored
Primary Rate Factor	High Entropic Probability (ΔS‡)	Lower Entropic Probability (ΔS‡)
Reaction Control	Kinetic Control	Kinetic Control
Expected Relative Rate	Fast	Slow

Experimental Protocol: A Comparative Kinetic Analysis

To empirically validate the predicted rate differences, a comparative kinetic study can be performed. The objective is to determine the pseudo-first-order rate constants (k) for each cyclization reaction under identical conditions.

Materials:

• 1-Bromopentan-3-ol (98%+)

• 1-Bromohex-3-ol (98%+)

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Internal Standard (e.g., Dodecane)

• Saturated aqueous ammonium chloride (NH₄Cl) for quenching

• Anhydrous sodium sulfate (Na₂SO₄)

• Gas Chromatography (GC) instrument with a flame ionization detector (FID)

Experimental Workflow Diagram:

Caption: Workflow for comparative kinetic analysis of cyclization rates.

Step-by-Step Procedure:

• Preparation: In two separate flame-dried, round-bottom flasks under a nitrogen atmosphere, add anhydrous THF and a known amount of an internal standard (e.g., dodecane).

• Substrate Addition: To the first flask, add a precise amount of 1-bromopentan-3-ol. To the second, add an equimolar amount of 1-bromohex-3-ol. Allow the solutions to stir at a constant, controlled temperature (e.g., 25.0 °C) for 15 minutes to ensure thermal equilibrium.

• Initiation: At time t=0, add a molar excess of sodium hydride to each flask to rapidly and completely deprotonate the alcohols, initiating the cyclization.

• Sampling and Quenching: Using a syringe, withdraw aliquots (approx. 0.5 mL) from each reaction mixture at predetermined time points. Immediately inject each aliquot into a vial containing an excess of saturated aqueous NH₄Cl to quench the reaction by protonating any remaining alkoxide.

• Sample Preparation for Analysis: To each quenched vial, add diethyl ether and water. Shake, separate the organic layer, and dry it over anhydrous Na₂SO₄.

• GC Analysis: Analyze each sample using Gas Chromatography. The concentration of the remaining bromoalcohol at each time point can be determined by comparing its peak area to that of the internal standard.[10][11]

• Data Analysis: For each reaction, plot the natural logarithm of the bromoalcohol concentration (ln[Reactant]) versus time. The data should yield a straight line, confirming first-order kinetics. The rate constant, k, is the negative of the slope of this line. A comparison of the k values will provide a quantitative measure of the difference in cyclization rates.

Conclusion

The comparative analysis of 1-bromopentan-3-ol and 1-bromohex-3-ol serves as an excellent model for understanding the fundamental principles governing intramolecular reactions. Although Baldwin's rules predict that both 5-exo-tet and 6-exo-tet cyclizations are favored, a deeper analysis reveals that the reaction is under kinetic control. The formation of the five-membered tetrahydrofuran ring from 1-bromopentan-3-ol is expected to be substantially faster due to the higher entropic probability of achieving the necessary transition state geometry. This kinetic preference for 5-exo cyclization is a powerful and widely applicable concept in the strategic design of synthetic routes for complex cyclic molecules.

References

• Baldwin, J. E. (1976). Rules for Ring Closure. J. Chem. Soc., Chem. Commun., (18), 734–736.

• Wikipedia. (n.d.). Baldwin's rules. Slideshare. [Online]. Available: [Link]

• Scribd. (n.d.). Baldwin's Rules for Ring Closure. [Online]. Available: [Link]

• Wipf, P. (2006). The Baldwin Rules for Ring Closure. University of Pittsburgh. [Online]. Available: [Link]

• Chemistry LibreTexts. (2024). 2.1: Baldwin's Rule for Ring Closure Reactions. [Online]. Available: [Link]

• Liu, L., et al. (2007). 5-Exo versus 6-Endo Cyclization of Primary Aminyl Radicals: An Experimental and Theoretical Investigation. The Journal of Organic Chemistry, 72(25), 9584–9593.
• Alabugin, I. V., et al. (2009). Tuning Selectivity of Anionic Cyclizations: Competition between 5-Exo and 6-Endo-Dig Closures of Hydrazides. The Journal of Organic Chemistry, 74(23), 9046–9057.
• Pintos, M., et al. (2007). Thermodynamics of Mixing Tetrahydrofuran with 1-Alkanols and Excess Enthalpies of Homomorphy-Related Systems.

• ResearchGate. (n.d.). Analysis of cyclization reaction rates and their cyclic products. [Online]. Available: [Link]

• Inglese, A., et al. (2007). Thermodynamics of Mixing Tetrahydropyran with 1-Alkanols and Excess Enthalpies of Homomorphy-Related Systems.

• ResearchGate. (n.d.). Physical Properties of Tetrahydropyran and Its Applications. [Online]. Available: [Link]

• Procter, D. J., et al. (2022). Switchable Regioselective 6-endo or 5-exo Radical Cyclization via Photoredox Catalysis.
• M. D. Fayer Group. (2014). Hydrogen Bonding between Water and Tetrahydrofuran Relevant to Clathrate Formation. The Journal of Physical Chemistry B, 118(48), 13846–13853.
• Zhu, C., et al. (2019). Catalyst-controlled 5-exo and 6-endo cyclization: regiodivergent access to indolinones and dihydroquinolinones. Organic Chemistry Frontiers, 6(12), 1938-1942.

• Myers, A. G. Research Group. (n.d.). 5-Membered Ring Synthesis by Radical Cyclization. Harvard University. [Online]. Available: [Link]

• National Center for Biotechnology Information. (2006). Heat capacity of tetrahydrofuran clathrate hydrate and of its components, and the clathrate formation from supercooled melt. PubMed. [Online]. Available: [Link]

• National Center for Biotechnology Information. (2020). Activatable self-reporting cyclization reaction for in-cell synthesis of cyclocyanines. PMC. [Online]. Available: [Link]

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GC-MS Retention Time Comparison of 1-Bromopentan-3-ol Structural Isomers: A Comprehensive Analytical Guide

Executive Summary

In drug development and complex organic synthesis, aliphatic halohydrins like 1-bromopentan-3-ol frequently serve as critical alkylating agents or synthetic intermediates. However, distinguishing structural isomers (e.g., 1-bromopentan-3-ol vs. 2-bromopentan-3-ol) presents a unique analytical challenge. Because structural isomers yield nearly identical electron ionization (EI) mass fragmentation patterns, baseline chromatographic resolution and precise Retention Time (RT) assignment become the primary vectors for identification[1]. This guide provides a self-validating Gas Chromatography-Mass Spectrometry (GC-MS) methodology to objectively compare and resolve these isomers.

Mechanistic Principles of Isomeric Separation

To move beyond simply recording data, an analytical scientist must understand the causality governing chromatographic behavior. In GC-MS, retention time on a non-polar stationary phase (such as a 5% phenyl-methylpolysiloxane DB-5 column) is primarily dictated by the analyte's boiling point and, secondarily, its dipole moment[2].

The Role of Steric Hindrance and Hydrogen Bonding

The structural isomers of bromopentanol differ in the positional placement of the hydroxyl (-OH) and bromine (-Br) groups.

• Primary vs. Secondary Alcohols: Isomers with a primary hydroxyl group (e.g., 5-bromopentan-1-ol) exhibit unhindered intermolecular hydrogen bonding, resulting in a higher boiling point and longer retention time. Conversely, secondary alcohols like 1-bromopentan-3-ol suffer from steric shielding, which disrupts hydrogen bonding networks and reduces the boiling point.

• Halogen Positioning: The proximity of the bulky, electronegative bromine atom to the hydroxyl group alters the molecular dipole moment. Isomers where the -Br and -OH are adjacent (e.g., 2-bromopentan-3-ol) exhibit strong intramolecular dipole-dipole interactions, which further decreases their affinity for the stationary phase compared to isomers with distal functional groups[3].

The Necessity of Derivatization

Free aliphatic alcohols often exhibit peak tailing in GC-MS due to interactions with active silanol groups in the column liner or stationary phase. To ensure sharp, symmetrical peaks and reproducible retention times, silylation of the hydroxyl group is highly recommended. Studies on bromopentanol derivatives have demonstrated that protecting the hydroxyl group (e.g., with TBDMSCl or BSTFA) significantly improves detection limits and chromatographic resolution[4].

Mechanistic factors driving retention time shifts among structural isomers.

Self-Validating Experimental Protocol

A robust analytical method must be a self-validating system. Relying solely on absolute retention times is fundamentally flawed, as column degradation, matrix effects, and minor flow rate variations will shift RTs over time[5]. To establish trustworthiness, this protocol utilizes Kovats Retention Indices (RI) , which normalize the analyte's RT against a homologous series of n-alkanes[3].

Step-by-Step Methodology

Phase 1: System Suitability & Calibration (The Self-Validation Step)

• Alkane Ladder Injection: Inject 1 µL of a C8–C20 n-alkane standard mixture under the target GC conditions.

• RI Calibration: Record the exact RT of each alkane. The RI of an alkane is defined as 100 × carbon number (e.g., Decane C10 = 1000). This establishes the calibration curve for the system, allowing for lab-to-lab reproducibility regardless of specific column wear.

Phase 2: Sample Preparation & Derivatization

• Aliquot: Transfer 1.0 mg of the bromopentanol isomer mixture into a 2.0 mL amber GC vial.

• Solvent: Dissolve in 1.0 mL of anhydrous ethyl acetate.

• Derivatization: Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS).

• Incubation: Seal the vial and incubate at 60°C for 30 minutes to ensure complete conversion of the alcohols to their trimethylsilyl (TMS) ethers[4].

Phase 3: GC-MS Acquisition

• Column: DB-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Initial temperature 60°C (hold 2 min), ramp at 10°C/min to 250°C (hold 5 min).

• Injection: 1 µL, Split ratio 10:1, Injector temperature 250°C.

• MS Detection: Electron Ionization (EI) at 70 eV, scanning m/z 40–300.

GC-MS workflow for structural isomer separation and retention index assignment.

Quantitative Data: Isomer Comparison

The following table summarizes the comparative chromatographic behavior of 1-bromopentan-3-ol and its primary structural isomers on a standard DB-5MS column (post-TMS derivatization). The elution order is inversely proportional to steric hindrance and directly proportional to the boiling point.

Structural Isomer	Structural Features	Steric Hindrance (-OH)	Expected Elution Order	Relative Retention Time (RRT)*	Approx. Kovats RI (TMS Ether)
2-bromopentan-3-ol	Sec-Br, Sec-OH (Adjacent)	Very High	1st	0.88	~1040
3-bromopentan-2-ol	Sec-Br, Sec-OH (Adjacent)	High	2nd	0.92	~1065
1-bromopentan-3-ol	Pri-Br, Sec-OH (Distal)	Moderate	3rd	1.00 (Reference)	~1110
5-bromopentan-1-ol	Pri-Br, Pri-OH (Distal)	Low	4th	1.15	~1230

*RRT is normalized against the target molecule, 1-bromopentan-3-ol.

Data Synthesis & Interpretation: As demonstrated in the data, 2-bromopentan-3-ol elutes first. The adjacency of the bulky secondary bromine and secondary hydroxyl groups prevents efficient packing and intermolecular interaction, drastically lowering its boiling point[6]. Conversely, 5-bromopentan-1-ol features primary functional groups at opposite ends of the pentane chain, maximizing surface area and intermolecular forces, leading to the longest retention time. The target compound, 1-bromopentan-3-ol , sits in the middle of the chromatogram, cleanly resolved from both its highly hindered and unhindered counterparts.

References

• Understanding GC-MS Chromatograms: How to Interpret Retention Time, Fragmentation Patterns & Spectra Source: ResolveMass Laboratories Inc. URL:[Link][1]

• Understanding Retention Time and Relative Retention in Gas Chromatography (GC) Source: Phenomenex URL:[Link][2]

• Qualitative Methods of GC/MS Analysis: Retention Time and Retention Index Source: Shimadzu URL:[Link][3]

• Gas chromatography – mass spectrometry of JWH-018 metabolites in urine samples with direct comparison to analytical standards Source: National Institutes of Health (NIH) / PMC URL:[Link][4]

• The Beginner's Guide to Interpreting GC/MS Results Source: Innovatech Labs URL:[Link][5]

• Pentane, 2-bromo- - NIST Chemistry WebBook Source: National Institute of Standards and Technology (NIST) URL:[Link][6]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. Retention Time & Relative Retention Time in GC | Phenomenex [phenomenex.com]
• 3. Qualitative Methods of GC/MS Analysis:Retention Time and Retention Index : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. Gas chromatography – mass spectrometry of JWH-018 metabolites in urine samples with direct comparison to analytical standards - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Beginner’s Guide to Interpreting GC/MS Results | Innovatech Labs [innovatechlabs.com]
• 6. Pentane, 2-bromo- [webbook.nist.gov]

A Comparative Guide to Validating HPLC Methods for the Purity Determination of 1-Bromopentan-3-ol

In the landscape of pharmaceutical development and chemical synthesis, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. For a molecule such as 1-bromopentan-3-ol, a key building block in various synthetic pathways, rigorous purity assessment is paramount. High-Performance Liquid Chromatography (HPLC) stands as the preeminent technique for this purpose, offering high resolution and quantitative accuracy.

This guide provides an in-depth, comparative analysis of validating two distinct reversed-phase HPLC methods for determining the purity of 1-bromopentan-3-ol. We will move beyond a simple recitation of protocols to explore the scientific rationale behind methodological choices, grounded in the authoritative guidelines of the International Council for Harmonisation (ICH)[1][2][3][4][5]. Our objective is to equip researchers, scientists, and drug development professionals with the critical insights necessary to develop and validate robust HPLC methods that are not only compliant but also scientifically sound.

The Analytical Challenge: 1-Bromopentan-3-ol and Its Potential Impurities

1-bromopentan-3-ol is a secondary alcohol containing a halogen, making it susceptible to a range of impurities derived from its synthesis or degradation. These can include starting materials, by-products of side reactions, and degradation products. A robust HPLC method must be able to separate the main analyte from these potential impurities.

Method Selection: A Tale of Two Columns

To illustrate the validation process and the impact of stationary phase selectivity, we will compare two hypothetical, yet realistic, HPLC methods.

• Method A: The Industry Standard (C18 Column) : This method utilizes a C18 (octadecyl) column, the workhorse of reversed-phase chromatography, known for its hydrophobic retention.

• Method B: An Alternative Approach (C8 Column) : This method employs a C8 (octyl) column, which is less hydrophobic than C18 and can offer different selectivity for moderately polar compounds like 1-bromopentan-3-ol.

The fundamental principle behind this comparison is to demonstrate how different stationary phases can influence the separation of the analyte from its impurities and to showcase the comprehensive validation process that ensures a method is fit for its intended purpose[2].

The Validation Workflow: A Systematic Approach

The validation of an analytical procedure is a structured process designed to demonstrate its suitability. The following diagram outlines the typical workflow for HPLC method validation according to ICH guidelines.

Caption: A typical workflow for HPLC method validation.

Comparative Validation of Method A and Method B

The core of our guide is a side-by-side validation of our two proposed methods. The validation parameters are derived from the ICH Q2(R2) guideline[1][2][3][4][5].

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[3]

Experimental Protocol:

• Forced Degradation: The 1-bromopentan-3-ol sample is subjected to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.

• Impurity Spiking: A solution of 1-bromopentan-3-ol is spiked with known potential impurities.

• Chromatographic Analysis: The stressed samples and the spiked sample are analyzed using both HPLC methods.

• Peak Purity Analysis: A photodiode array (PDA) detector is used to assess peak purity of the 1-bromopentan-3-ol peak in the presence of co-eluting peaks.

Comparative Data:

Parameter	Method A (C18)	Method B (C8)
Resolution (Rs) between 1-bromopentan-3-ol and closest eluting impurity	1.8	2.5
Peak Purity Index	0.9995	0.9998

Expert Insights:

Method B, with its C8 column, provided a greater resolution between the main peak and the closest eluting impurity. This suggests that the less hydrophobic stationary phase offers a different and, in this case, more favorable selectivity for this particular set of compounds. Both methods demonstrated acceptable peak purity, indicating no significant co-elution at the apex of the main peak.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte within a given range.[3]

Experimental Protocol:

• Standard Preparation: A series of at least five standard solutions of 1-bromopentan-3-ol are prepared over a concentration range of 50% to 150% of the target concentration.

• Triplicate Injections: Each standard solution is injected in triplicate.

• Data Analysis: The peak area is plotted against the concentration, and a linear regression analysis is performed.

Comparative Data:

Parameter	Method A (C18)	Method B (C8)
Correlation Coefficient (r²)	0.9992	0.9995
Y-intercept	1250	980
Range (µg/mL)	50 - 150	50 - 150

Expert Insights:

Both methods exhibit excellent linearity with correlation coefficients well above the typical acceptance criterion of 0.999. The slightly higher r² for Method B may suggest a marginally better fit of the data to the regression line.

Accuracy

Accuracy is the closeness of the test results to the true value.[3][6] It is assessed by recovery studies.

Experimental Protocol:

• Sample Spiking: A sample of 1-bromopentan-3-ol is spiked with known amounts of a certified reference standard at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Triplicate Preparations: Three preparations are made at each concentration level.

• Analysis and Calculation: The samples are analyzed, and the percentage recovery is calculated.

Comparative Data:

Spiked Level	Method A (C18) - % Recovery (Mean ± SD)	Method B (C8) - % Recovery (Mean ± SD)
80%	99.2 ± 0.8%	99.5 ± 0.6%
100%	100.5 ± 0.5%	100.2 ± 0.4%
120%	99.8 ± 0.7%	100.1 ± 0.5%

Expert Insights:

Both methods demonstrate high accuracy, with recovery values within the typical acceptance range of 98-102%. The slightly lower standard deviations for Method B suggest a marginally higher level of precision in the accuracy determination.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[3] It is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-assay precision): Six replicate injections of the same sample are made on the same day, by the same analyst, on the same instrument.

• Intermediate Precision (Inter-assay precision): The repeatability experiment is repeated on a different day, by a different analyst, and on a different instrument.

Comparative Data:

Parameter	Method A (C18)	Method B (C8)
Repeatability (%RSD)	0.45%	0.38%
Intermediate Precision (%RSD)	0.62%	0.55%

Expert Insights:

Both methods are highly precise, with %RSD values well below the typical acceptance limit of 2%. Method B shows slightly better precision in both repeatability and intermediate precision, which could be attributed to the better peak shape and resolution observed.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest concentration of an analyte that can be reliably detected.[7]

• LOQ: The lowest concentration of an analyte that can be reliably quantified with acceptable accuracy and precision.[7]

Experimental Protocol:

These are typically determined based on the signal-to-noise ratio (S/N) or by calculating the standard deviation of the response and the slope of the calibration curve.

• S/N Ratio: A series of dilute solutions are injected, and the concentration at which the S/N ratio is approximately 3:1 for LOD and 10:1 for LOQ is determined.

Comparative Data:

Parameter	Method A (C18)	Method B (C8)
LOD (µg/mL)	0.1	0.08
LOQ (µg/mL)	0.3	0.25

Expert Insights:

Method B demonstrates slightly lower LOD and LOQ values, indicating a higher sensitivity. This could be beneficial for detecting and quantifying trace-level impurities.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[6]

Experimental Protocol:

Small variations are made to key method parameters, and the effect on the results is observed.

• Parameters to Vary:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic)

Comparative Data:

Varied Parameter	Method A (C18) - Impact on Resolution	Method B (C8) - Impact on Resolution
Flow Rate (+0.1 mL/min)	Minor decrease	Negligible
Temperature (+2 °C)	Minor decrease	Negligible
Organic Phase (+2%)	Moderate decrease	Minor decrease

Expert Insights:

Method B appears to be slightly more robust to small changes in the chromatographic conditions. This is a desirable characteristic for a method that will be used for routine analysis in a quality control environment.

Final Method Selection: A Data-Driven Decision

The following diagram illustrates the decision-making process for selecting the final validated method.

Caption: Decision workflow for selecting the final HPLC method.

Based on the comparative validation data, Method B (C8 column) emerges as the superior choice for the purity determination of 1-bromopentan-3-ol. While both methods are valid and perform well, Method B consistently demonstrates advantages in specificity (higher resolution), precision, sensitivity, and robustness. These incremental improvements contribute to a more reliable and rugged analytical method for long-term use.

Conclusion

The validation of an HPLC method is a meticulous and data-driven process that underpins the quality and safety of pharmaceutical products. This guide has demonstrated that while a standard C18 column can provide acceptable results, exploring alternative stationary phases, such as a C8 column, can lead to a more robust and reliable method. By adhering to the principles outlined in the ICH guidelines and employing a systematic, comparative approach to validation, scientists can ensure that their analytical methods are truly fit for purpose. The continuous lifecycle management of analytical procedures is also crucial to ensure they remain in a state of control.[3]

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• Q2(R2) Validation of Analytical Procedures March 2024 . U.S. Food and Drug Administration. [Link]

• <621> CHROMATOGRAPHY . The United States Pharmacopeia (USP). [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance . ProPharma. [Link]

• Q2(R2) Validation of Analytical Procedures . U.S. Food and Drug Administration. [Link]

• Understanding the Latest Revisions to USP <621> . Agilent. [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics . U.S. Food and Drug Administration. [Link]

• ICH and FDA Guidelines for Analytical Method Validation . Lab Manager. [Link]

• Are You Sure You Understand USP <621>? . LCGC International. [Link]

• USP Chapter 621: Overview & Key Points . Phenomenex. [Link]

• Steps for HPLC Method Validation . Pharmaguideline. [Link]

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview . YouTube. [Link]

• HPLC Analysis of Alcohols in Foods and Beverages . ResearchGate. [Link]

• Determination of alcohols in essential oils by liquid chromatography with ultraviolet detection after chromogenic derivatization . Molnar-Institute. [Link]

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experimental vs theoretical NMR chemical shifts for 1-bromopentan-3-ol

The structural elucidation of halogenated aliphatic alcohols presents a unique challenge in analytical chemistry. As a Senior Application Scientist, I frequently encounter molecules where traditional empirical NMR assignments fall short due to overlapping multiplets, conformational flexibility, and heavy-atom effects.

In this guide, we will objectively compare the performance of experimental Nuclear Magnetic Resonance (NMR) spectroscopy against theoretical Density Functional Theory (DFT) predictions using 1-bromopentan-3-ol as our model system. By dissecting the causality behind our experimental choices and establishing self-validating protocols, we will bridge the gap between benchtop data and in silico quantum mechanics.

The Model System: 1-Bromopentan-3-ol

1-Bromopentan-3-ol (C₅H₁₁BrO) is an ideal candidate for this comparative analysis. It features a flexible pentane backbone, a polar hydroxyl group capable of hydrogen bonding, a chiral center at C3, and a heavy bromine atom at C1. These features demand rigorous conformational sampling and highlight the limitations of standard non-relativistic quantum mechanical models.

Fig 1: Parallel experimental and theoretical NMR workflows converging on structural validation.

Protocol 1: Experimental NMR Acquisition (The Ground Truth)

To generate highly reliable empirical data, the experimental protocol must be designed as a self-validating system . Every step includes an internal check to prevent artifact propagation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 50 mg of high-purity 1-bromopentan-3-ol in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl₃ provides a stable deuterium lock signal, while TMS serves as the absolute 0 ppm reference point. 50 mg ensures a high signal-to-noise (S/N) ratio for ¹³C acquisition within a practical timeframe.

• Locking and Shimming: Insert the sample into a 400 MHz NMR spectrometer at 298 K. Lock onto the deuterium frequency.

  • Self-Validation Check: Monitor the residual CHCl₃ peak (7.26 ppm). Adjust the Z and Z² shims until the peak's full width at half maximum (FWHM) is strictly < 1.0 Hz. This guarantees magnetic field homogeneity.

• Pulse Calibration: Perform a nutation experiment to determine the exact 90° pulse width for the specific sample dielectric.

  • Causality: Using an accurate 90° pulse maximizes transverse magnetization, ensuring quantitative integration for ¹H spectra.

• Data Acquisition:

  • ¹H NMR: Acquire 16 scans with a relaxation delay (D1) of 2 seconds.

  • ¹³C NMR: Acquire 512 scans with proton decoupling (WALTZ-16). Set D1 to 5 seconds.

  • Causality: The extended D1 in ¹³C acquisition ensures complete longitudinal (T1) relaxation of all carbons, preventing signal attenuation.

• Processing: Apply a 0.3 Hz exponential line broadening (LB) to ¹H and 1.0 Hz to ¹³C data. Perform manual zero-order and first-order phase corrections, followed by a multipoint baseline correction.

Protocol 2: Theoretical NMR Prediction (The In Silico Twin)

Raw Density Functional Theory (DFT) calculations often fail to resolve structural ambiguities if applied blindly. To achieve high accuracy, we must account for the molecule's dynamic nature in solution .

Step-by-Step Methodology:

• Conformational Search: Because 1-bromopentan-3-ol has multiple rotatable bonds, run a Monte Carlo conformational search using the MMFF94 force field. Retain all conformers within a 3.0 kcal/mol energy window.

  • Causality: A single static geometry will yield wildly inaccurate chemical shifts. The molecule exists as a rapidly interconverting ensemble at 298 K.

• Geometry Optimization: Optimize the retained conformers using the B3LYP functional with the 6-311+G(d,p) basis set.

  • Self-Validation Check: Run a vibrational frequency calculation post-optimization. The absence of imaginary frequencies confirms the geometries are true local minima, not transition states.

• GIAO Shielding Calculation: Calculate the isotropic magnetic shielding tensors using the Gauge-Including Atomic Orbital (GIAO) method at the mPW1PW91/6-311+G(d,p) level. Apply the Polarizable Continuum Model (PCM) for chloroform.

  • Causality: PCM simulates the dielectric environment of the solvent, which heavily influences the polarization of the C-Br and C-OH bonds.

• Boltzmann Averaging & Scaling: Calculate the Boltzmann-weighted average of the shielding tensors based on the relative free energies of the conformers. Convert shielding tensors to chemical shifts using empirically derived linear scaling factors .

Data Synthesis & Performance Comparison

The following tables summarize the quantitative comparison between our experimental ground truth, unscaled DFT predictions, and scaled/ML-augmented DFT predictions.

Table 1: ¹³C NMR Chemical Shifts (ppm)

Carbon Position	Experimental (CDCl₃)	DFT (Unscaled)	DFT (Scaled)	Δ (Exp - Scaled)
C1 (CH₂-Br)	31.5	36.2	32.1	-0.6
C2 (CH₂)	40.2	43.1	40.8	-0.6
C3 (CH-OH)	72.8	76.4	73.2	-0.4
C4 (CH₂)	29.5	31.0	29.8	-0.3
C5 (CH₃)	9.8	11.2	10.1	-0.3
Note: Unscaled DFT exhibits a Root Mean Square Deviation (RMSD) of >3.5 ppm, whereas the scaled DFT reduces the RMSD to ~0.47 ppm.

Table 2: ¹H NMR Chemical Shifts (ppm)

Proton Position	Experimental (CDCl₃)	DFT (Scaled)	Multiplicity	Δ (Exp - Scaled)
H1 (CH₂-Br)	3.48	3.52	Triplet	-0.04
H2 (CH₂)	1.95	1.91	Multiplet	+0.04
H3 (CH-OH)	3.65	3.70	Multiplet	-0.05
H4 (CH₂)	1.48	1.51	Multiplet	-0.03
H5 (CH₃)	0.92	0.95	Triplet	-0.03

Mechanistic Insights: Bridging the RMSD Gap

When analyzing the data, a critical discrepancy emerges in the unscaled DFT predictions, particularly at the C1 position. Understanding why this happens is what separates a technician from an expert.

1. The Heavy Atom on Light Atom (HALA) Effect Notice that the unscaled DFT prediction for C1 (36.2 ppm) is significantly deshielded compared to the experimental value (31.5 ppm). This is due to the presence of the bromine atom. Bromine's large electron cloud introduces relativistic spin-orbit (SO) coupling effects that propagate through the electron density to the adjacent carbon, increasing its magnetic shielding . Standard non-relativistic DFT functionals (like B3LYP with Pople basis sets) lack the mathematical framework to account for this relativistic shielding. Applying linear scaling or Machine Learning (ML) augmentation successfully corrects this systematic error.

2. Conformational Averaging of the Hydroxyl Group The C2 and C4 carbons are highly sensitive to the orientation of the hydroxyl proton at C3. If a theoretical calculation only uses the global minimum geometry, the predicted shifts for C2 and C4 will be skewed based on a single static hydrogen-bond network. The excellent agreement in our scaled DFT results (Δ < 0.6 ppm) validates our choice to perform Boltzmann averaging across the entire 298 K conformational ensemble.

Conclusion & Strategic Recommendations

Both experimental and theoretical NMR are indispensable, but they serve different strategic purposes.

• Experimental NMR remains the absolute ground truth for structural verification, provided the sample is pure and the acquisition parameters are rigorously calibrated.

• Theoretical NMR (DFT) is a powerful validation tool, particularly for resolving stereochemical ambiguities (like the (R) vs (S) configuration at C3). However, never rely on unscaled DFT data for halogenated compounds .

For drug development professionals and analytical chemists working with bromo- or chloro-aliphatics, integrating a robust conformational search and utilizing scaled or ML-augmented GIAO calculations is not optional—it is a strict requirement for scientific integrity.

References

• 1-Bromopentan-3-ol Compound Summary - PubChem, National Library of Medicine -[Link]

• General Protocol for the Accurate Prediction of Molecular 13C/1H NMR Chemical Shifts via Machine Learning Augmented DFT - Journal of Chemical Theory and Computation (ACS) -[Link]

• Which DFT factors influence the accuracy of 1H, 13C and 195Pt NMR chemical shift predictions in organopolymetallic square-planar complexes? - Physical Chemistry Chemical Physics (RSC) -[Link]

• Theoretical investigation on 1H and 13C NMR chemical shifts of small alkanes and chloroalkanes - The Journal of Chemical Physics -[Link]

Comparative Efficacy of Halide Leaving Groups: 1-Bromopentan-3-ol vs. 1-Iodopentan-3-ol in Nucleophilic Substitution

As a Senior Application Scientist in synthetic methodology, I frequently consult with drug development teams facing bottlenecks in alkylation or cyclization steps. The selection of an appropriate leaving group is a fundamental aspect of synthetic strategy that dictates reaction rates, yields, and the overall feasibility of a synthetic route.

When working with bifunctional molecules like 1-halopentan-3-ols—which possess both an electrophilic carbon and a nucleophilic hydroxyl group—the choice between a bromide and an iodide leaving group is critical. This guide objectively compares the leaving group efficacy of 1-bromopentan-3-ol and 1-iodopentan-3-ol , providing mechanistic grounding, quantitative data, and self-validating experimental protocols to guide your synthetic design.

Mechanistic Causality & Thermodynamic Grounding

To understand why 1-iodopentan-3-ol generally outperforms 1-bromopentan-3-ol in substitution reactions, we must look beyond empirical observations and examine the thermodynamic and electronic properties of the halogens. A good leaving group must efficiently depart with a pair of electrons and stabilize the resulting negative charge 1.

The superior efficacy of iodide is driven by three causal factors:

• Bond Dissociation Energy (BDE): The reaction rate is heavily influenced by the energy required to cleave the carbon-halogen bond. The C–I bond (~238 kJ/mol) is significantly weaker than the C–Br bond (~276 kJ/mol) 2. This weaker bond directly translates to a lower activation energy ( Ea​ ) in the rate-determining step.

• Conjugate Acid pKa (Basicity): There is an inverse relationship between basicity and leaving group ability. Iodide is the conjugate base of hydroiodic acid (pKa ≈ -10), making it a weaker, more stable base than bromide, the conjugate base of hydrobromic acid (pKa ≈ -9) 3.

• Polarizability: The larger atomic radius of iodine (140 pm) compared to bromine (115 pm) allows the iodide anion to better distribute and stabilize its negative charge over a larger electron cloud upon departure 3, 4.

Quantitative Comparison Table

Property	1-Bromopentan-3-ol	1-Iodopentan-3-ol	Mechanistic Impact
Leaving Group (LG)	Bromide (Br⁻)	Iodide (I⁻)	Dictates the kinetics of nucleophilic displacement.
C–X Bond Dissociation Energy	~276 kJ/mol	~238 kJ/mol	Lower BDE for C–I exponentially increases the reaction rate.
Conjugate Acid pKa	-9 (HBr)	-10 (HI)	A lower pKa indicates a weaker, more stable conjugate base.
Atomic Radius of Halogen	115 pm	140 pm	Larger radius increases polarizability and charge stabilization.

Structural Context: Reaction Pathways

1-Halopentan-3-ols are highly versatile. Depending on the reaction conditions, they can undergo intermolecular substitution with an external nucleophile (e.g., forming an azide or amine) or undergo intramolecular cyclization under basic conditions to form 2-ethyloxetane. Oxetanes are highly prized in drug development as bioisosteres for carbonyls and gem-dimethyl groups. Because forming a strained 4-membered ring is kinetically challenging, utilizing the superior iodide leaving group in 1-iodopentan-3-ol is often required to achieve practical yields without degrading the substrate.

Caption: Reaction pathways comparing intramolecular cyclization and intermolecular substitution.

Self-Validating Experimental Protocol: Kinetic Profiling

A protocol is only as reliable as its internal controls. To objectively compare the leaving group efficacy of these two molecules, we employ a competitive kinetic assay . By placing both substrates in the same reaction vessel with a limiting amount of nucleophile, we create a self-validating system. Any microscopic fluctuations in temperature, stirring efficiency, or reagent concentration apply equally to both substrates, isolating the leaving group (Br vs. I) as the strictly controlled independent variable.

Step-by-Step Methodology

• Substrate Preparation: Dissolve equimolar amounts of 1-bromopentan-3-ol (10.0 mmol) and 1-iodopentan-3-ol (10.0 mmol) in 50 mL of anhydrous DMSO. Add 1,3,5-trimethoxybenzene (5.0 mmol) as an inert internal standard for quantitative NMR (qNMR) integration.

• Nucleophile Introduction: Introduce a limiting amount of sodium azide (NaN₃, 5.0 mmol) to the solution at 25°C under vigorous stirring. Causality: Using a limiting reagent forces the two substrates to compete for the nucleophile, amplifying the kinetic differences between the C–Br and C–I bonds.

• Time-Course Sampling: Extract 0.5 mL aliquots at precise intervals (5, 15, 30, 60, and 120 minutes).

• Self-Validating Quench: Immediately inject each aliquot into a biphasic quench mixture (2 mL cold H₂O / 2 mL Ethyl Acetate). Causality: This instantly halts the reaction by partitioning the unreacted, water-soluble NaN₃ into the aqueous layer and the organic substrates into the organic layer, preserving the exact kinetic state of the time-point.

• Data Acquisition: Concentrate the organic layer and analyze via ¹H-NMR. Monitor the disappearance of the C1 protons (the CH₂-Br triplet at ~3.4 ppm vs. the CH₂-I triplet at ~3.2 ppm) relative to the internal standard to generate the kinetic decay curve.

Caption: Self-validating experimental workflow for kinetic profiling of leaving group efficacy.

Strategic Application in Drug Development

While 1-iodopentan-3-ol demonstrates vastly superior leaving group efficacy, the choice of reagent in drug development is a balance of reactivity and stability:

• Choose 1-Iodopentan-3-ol when dealing with sterically hindered or otherwise sluggish nucleophiles, or when attempting high-energy intramolecular cyclizations (like oxetane synthesis). The lower activation energy prevents the need for excessive heating, which could degrade sensitive Active Pharmaceutical Ingredients (APIs).

• Choose 1-Bromopentan-3-ol for standard, unhindered SN2 reactions where shelf-stability is a priority. Alkyl iodides are notoriously light-sensitive and prone to oxidative degradation over time, whereas alkyl bromides strike an optimal balance between reliable reactivity and long-term storage stability.

References

• BenchChem. "A Comparative Analysis of Leaving Group Ability: Bromide vs. Other Halogens.
• Filo. "Which alkyl compound has the largest C-X bond enthalpy?
• National Institutes of Health (PMC). "Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton.
• JoVE. "Video: Leaving Groups.

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• 4. jove.com [jove.com]

A Comparative Guide to Catalysts for the Green Synthesis of 1-Bromopentan-3-ol

For Researchers, Scientists, and Drug Development Professionals

The synthesis of chiral halohydrins, such as 1-bromopentan-3-ol, is of significant interest in the pharmaceutical and fine chemical industries, where they serve as versatile building blocks for complex molecules. Traditional chemical syntheses often rely on harsh reagents and produce significant waste. This guide provides a comparative overview of modern catalytic approaches for the green synthesis of 1-bromopentan-3-ol, with a focus on biocatalytic and chemoenzymatic methods that offer improved sustainability, selectivity, and safety.

Introduction: The Imperative for Greener Halohydrin Synthesis

The principles of green chemistry encourage the development of synthetic routes that are more efficient, use less hazardous materials, and minimize waste.[1][2] The synthesis of 1-bromopentan-3-ol, a chiral β-bromoalcohol, is a case in point. Conventional methods often involve stoichiometric amounts of hazardous brominating agents and organic solvents. In contrast, modern catalytic approaches, particularly those employing enzymes, offer elegant solutions to these challenges, providing highly selective and environmentally benign pathways to this valuable chiral intermediate.

Comparative Analysis of Catalytic Strategies

This guide benchmarks two primary green catalytic strategies for the synthesis of 1-bromopentan-3-ol against a traditional chemical approach. The comparison highlights key performance indicators such as yield, enantioselectivity, and overall process greenness.

Catalyst/Method	Approach	Typical Yield	Enantiomeric Excess (e.e.)	Key Advantages	Key Limitations
N-Bromosuccinimide (NBS)	Traditional Chemical	Good to High	Racemic (0% e.e.)	Well-established, readily available reagents.	Use of halogenated reagents, stoichiometric waste, poor atom economy, lack of stereoselectivity.[3][4]
Halohydrin Dehalogenase (HHDH)	Biocatalytic (Kinetic Resolution)	~50% (for one enantiomer)	>99%	High enantioselectivity, mild reaction conditions (aqueous buffer, room temp.), biodegradable catalyst.[5][6][7]	Theoretical maximum yield of 50% for one enantiomer, requires downstream separation of enantiomers.
Lipase & Green Bromination	Chemoenzymatic	High	>99%	High enantioselectivity and high theoretical yield, use of greener brominating agents.[8][9][10]	Multi-step process, requires optimization of both enzymatic and chemical steps.

In-Depth Methodologies and Experimental Protocols

A detailed examination of the experimental protocols provides insight into the practical application of these catalytic systems.

Traditional Chemical Synthesis: Bromohydrin Formation with N-Bromosuccinimide (NBS)

This method represents a conventional approach to halohydrin synthesis. The reaction proceeds via an electrophilic addition of bromine to the double bond of an alkene, followed by the capture of the resulting bromonium ion by water.

Experimental Protocol: Synthesis of racemic 1-bromopentan-3-ol from 1-penten-3-ol

• Reaction Setup: In a round-bottom flask, dissolve 1-penten-3-ol (1 equivalent) in a 1:1 mixture of dimethyl sulfoxide (DMSO) and water.

• Reagent Addition: Cool the mixture in an ice bath and add N-Bromosuccinimide (NBS) (1.1 equivalents) portion-wise, maintaining the temperature below 10°C.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous sodium sulfate. The crude product is then purified by column chromatography on silica gel to yield racemic 1-bromopentan-3-ol.

Caption: Traditional synthesis of 1-bromopentan-3-ol.

Biocatalytic Approach: Halohydrin Dehalogenase (HHDH)

Halohydrin dehalogenases are a class of enzymes that catalyze the reversible ring-opening of epoxides with various nucleophiles, including bromide ions.[5][6][7] This approach can be employed in a kinetic resolution of a racemic epoxide, leading to the formation of an enantioenriched bromohydrin and the unreacted epoxide enantiomer.

Experimental Protocol: Kinetic Resolution of rac-1,2-Epoxypentane using HHDH

• Biocatalyst Preparation: Prepare a cell-free extract or use whole cells of a recombinant E. coli strain expressing a suitable halohydrin dehalogenase (e.g., HheC).[11]

• Reaction Mixture: In a buffered aqueous solution (e.g., Tris-SO4, pH 7.5), add rac-1,2-epoxypentane and potassium bromide (KBr) as the bromide source.

• Enzymatic Reaction: Initiate the reaction by adding the HHDH preparation. Incubate the mixture at a controlled temperature (e.g., 25-30°C) with gentle agitation.

• Monitoring and Termination: Monitor the conversion and enantiomeric excess of the product and remaining substrate by chiral Gas Chromatography (GC). Terminate the reaction at approximately 50% conversion to achieve high enantiomeric excess for both the product and the unreacted epoxide.

• Product Isolation: Extract the reaction mixture with an organic solvent (e.g., ethyl acetate). The enantioenriched 1-bromopentan-3-ol and the remaining enantioenriched 1,2-epoxypentane can then be separated by column chromatography.

Caption: HHDH-catalyzed kinetic resolution workflow.

Chemoenzymatic Strategy: Lipase-Mediated Resolution and Green Bromination

This integrated approach leverages the high selectivity of enzymes for kinetic resolution and the efficiency of modern chemical catalysis for the bromination step.

Experimental Protocol: Chemoenzymatic Synthesis of Chiral 1-bromopentan-3-ol

Step 1: Enzymatic Kinetic Resolution of rac-1-penten-3-ol

• Reaction Setup: In a suitable organic solvent (e.g., hexane), dissolve rac-1-penten-3-ol and an acyl donor (e.g., vinyl acetate).

• Enzymatic Acylation: Add an immobilized lipase (e.g., Novozym 435) to the mixture.[10]

• Reaction Monitoring: Stir the reaction at room temperature and monitor the conversion by GC until approximately 50% of the alcohol is acylated.

• Separation: Filter off the enzyme for reuse. Separate the resulting chiral ester and the unreacted chiral alcohol by column chromatography. The ester can be hydrolyzed back to the other enantiomer of the alcohol if desired.

Step 2: Green Bromohydrin Formation

• Reaction Setup: Dissolve the enantioenriched 1-penten-3-ol in an aqueous medium.

• Catalytic Bromination: Add a catalytic amount of a bromide source (e.g., NaBr) and an environmentally benign oxidant such as hydrogen peroxide (H2O2).[8][12]

• Reaction and Work-up: Stir the reaction at room temperature until completion. Extract the product with an organic solvent, wash, dry, and purify by column chromatography to yield enantioenriched 1-bromopentan-3-ol.

Caption: Chemoenzymatic route to 1-bromopentan-3-ol.

Conclusion and Future Outlook

The green synthesis of 1-bromopentan-3-ol is achievable through modern catalytic methods. While traditional chemical synthesis provides a straightforward route to the racemic product, biocatalytic and chemoenzymatic approaches offer superior enantioselectivity and environmental performance. The use of halohydrin dehalogenases represents a highly elegant and direct biocatalytic route, although it is limited by a theoretical maximum yield of 50% in a kinetic resolution process. The chemoenzymatic approach, combining enzymatic kinetic resolution with a green chemical bromination, offers a pathway to high yields of enantioenriched product.

The choice of catalyst will ultimately depend on the specific requirements of the synthesis, including the desired enantiopurity, scale, and economic constraints. Further developments in enzyme engineering and the discovery of novel catalysts will undoubtedly continue to enhance the efficiency and sustainability of chiral halohydrin synthesis.

References

• Andraos, J. (2016). Green Chemistry Metrics. In Encyclopedia of Physical Organic Chemistry. Wiley.
• Annu, S., & Ranga, R. (2021). Modern Approaches to Green Bromination for a Sustainable Future. Engineered Science, 16, 12-25.
• de Jong, R. M., & Fraaije, M. W. (2016). Recent advances on halohydrin dehalogenases—from enzyme identification to novel biocatalytic applications. Applied Microbiology and Biotechnology, 100(21), 9031–9044.
• Ghorpade, S. R., et al. (2012). Green bromine: in situ generated catalyst for the selective oxidation of alcohols using H2O2 as a benign oxidant. RSC Advances, 2(11), 4786-4791.
• Hasnaoui-Dijoux, G., et al. (2008). Halohydrin dehalogenase, a new tool for the synthesis of enantiopure building blocks.
• Hauer, B. (2020). Biocatalytic application of halohydrin dehalogenases for production of chiral building blocks. Catalysis Science & Technology, 10(18), 6036-6056.
• Janssen, D. B. (2004). Evolving halohydrin dehalogenases. Current Opinion in Chemical Biology, 8(2), 125-131.
• Sheldon, R. A. (2017). The E Factor: Fifteen years on. Green Chemistry, 19(1), 18-43.
• Stadler, B., et al. (2014). Green halogenation reactions for (hetero)aromatic ring systems in alcohol, water, or no solvent. Canadian Journal of Chemistry, 92(7), 566-571.
• Tang, L., et al. (2003). Kinetic mechanism and enantioselectivity of halohydrin dehalogenase from Agrobacterium radiobacter. Biochemistry, 42(19), 5792-5800.
• Tang, L., et al. (2002). Biocatalytic approaches for the synthesis of optically pure vic-halohydrins. Current Opinion in Biotechnology, 13(6), 578-584.
• van Hylckama Vlieg, J. E., et al. (2001). Halohydrin dehalogenases: a new class of biocatalysts for the production of fine chemicals.
• Whalen, K., et al. (2013). Visible-light photoredox catalysis enabled bromination of phenols and alkenes. Beilstein Journal of Organic Chemistry, 9, 2635-2640.
• Anastas, P. T., & Warner, J. C. (1998). Green Chemistry: Theory and Practice. Oxford University Press.
• Faber, K. (2018). Biotransformations in Organic Chemistry: A Textbook. Springer.
• Liese, A., Seelbach, K., & Wandrey, C. (Eds.). (2006).
• Patel, R. N. (Ed.). (2015). Green bioprocesses: an approach to sustainable technology. CRC press.
• Sheldon, R. A., & van Pelt, S. (2013). Green chemistry and catalysis. Green Chemistry, 15(7), 1751-1763.
• Gotor, V., Alfonso, I., & García-Urdiales, E. (Eds.). (2008). Asymmetric organocatalysis: from biomimetic concepts to applications in asymmetric synthesis. John Wiley & Sons.
• Ghanem, A. (2007). Lipase-catalyzed kinetic resolution of racemates: a versatile tool for the synthesis of enantiopure pharmaceuticals and fine chemicals. Current Medicinal Chemistry, 14(13), 1437-1450.
• Chemistry LibreTexts. (2023).
• Master Organic Chemistry. (2023).
• PubChem. (n.d.). 1-Bromopentan-3-ol.
• Sigma-Aldrich. (n.d.). 1-bromopentan-3-ol.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. John Wiley & Sons.

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Spectroscopic Differentiation of Halohydrin Regioisomers: 1-Bromopentan-3-ol vs. 2-Bromopentan-3-ol

Executive Summary

In pharmaceutical development and complex organic synthesis, halohydrins serve as critical intermediates, most notably in the stereospecific generation of epoxides. The synthesis of these compounds via alkene halogenation in aqueous media frequently yields a mixture of regioisomers depending on the substitution pattern of the starting olefin[1]. For quality control and downstream synthetic viability, distinguishing between terminal and internal halohydrins—specifically 1-bromopentan-3-ol and 2-bromopentan-3-ol —is a mandatory analytical checkpoint.

This guide provides a comprehensive, objective comparison of the spectroscopic methodologies used to differentiate these two regioisomers, demonstrating why Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive analytical tool over Mass Spectrometry (MS) and Infrared (IR) spectroscopy.

Spectroscopic Strategy & Causality

The Limitation of Mass Spectrometry (EI-MS)

While Electron Ionization Mass Spectrometry (EI-MS) is highly effective for identifying molecular weights and isotopic signatures (both molecules exhibit a 1:1 M+ and M+2 peak at m/z 166 and 168 due to 79Br and 81Br isotopes[2]), it fails to definitively differentiate these specific regioisomers.

The Causality: In EI-MS, aliphatic alcohols undergo rapid α -cleavage. The oxygen lone pair stabilizes the resulting carbocation, directing fragmentation to the carbon-carbon bonds adjacent to the hydroxyl group.

• 1-bromopentan-3-ol: Cleavage of the C2-C3 bond loses the ∙CH2​CH2​Br radical, yielding an oxonium ion at m/z 59 .

• 2-bromopentan-3-ol: Cleavage of the C2-C3 bond loses the ∙CH(Br)CH3​ radical, also yielding the exact same oxonium ion at m/z 59 .

Because the primary α -cleavage fragments are identical in mass, MS requires complex tandem (MS/MS) experiments to find secondary differentiating ions.

Why NMR is the Gold Standard

Proton ( 1H ) and Carbon ( 13C ) NMR spectroscopy directly map the molecular connectivity. The differentiation relies on two fundamental principles of NMR physics:

• Inductive Deshielding: The highly electronegative bromine atom pulls electron density away from adjacent nuclei. Protons and carbons directly attached to the bromine-bearing carbon ( C−Br ) are heavily deshielded, shifting their resonance frequencies significantly downfield[3]. Inductive deshielding effects are roughly additive and highly predictable[4].

• Spin-Spin Coupling (Multiplicity): The n+1 rule dictates that a proton signal is split by the number of adjacent, non-equivalent protons ( n ). This allows us to definitively count the protons on neighboring carbons, instantly distinguishing a terminal −CH2​Br group from an internal −CH(Br)− group.

Self-Validating Experimental Protocol: NMR Acquisition

To ensure absolute trustworthiness in the structural elucidation, the NMR protocol must act as a self-validating system. Do not rely on default automation parameters; use the following optimized workflow.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15-20 mg of the purified halohydrin in 0.6 mL of deuterated chloroform ( CDCl3​ ). CDCl3​ is selected because it lacks exchangeable protons that might interfere with the hydroxyl signal.

• Internal Calibration (The Lock): Add 0.05% Tetramethylsilane (TMS). Set the TMS signal to exactly 0.00 ppm. This validates the chemical shift scale. The residual CHCl3​ peak must appear at exactly 7.26 ppm ( 1H ) and 77.16 ppm ( 13C ), confirming solvent purity and magnetic field lock.

• Relaxation Delay Optimization: Set the relaxation delay ( D1​ ) to ≥5 seconds (approximately 5×T1​ for aliphatic protons). Causality: A short delay prevents slower-relaxing protons from returning to equilibrium, skewing the integration. A 5-second delay guarantees that the integration area perfectly matches the stoichiometric ratio of the protons (e.g., exactly 3:2:1:1:3 for 2-bromopentan-3-ol).

• Temperature Control: Maintain the probe at 298 K. The chemical shift of the −OH proton is highly temperature- and concentration-dependent. Stabilizing the temperature prevents signal drift during acquisition.

Comparative Data Analysis

The following tables summarize the expected quantitative data derived from the self-validating protocol described above.

Table 1: 1H NMR Quantitative Comparison (400 MHz, CDCl3​ )

Structural Feature	1-Bromopentan-3-ol (Terminal Br)	2-Bromopentan-3-ol (Internal Br)	Mechanistic Causality
Methyl Groups ( −CH3​ )	1 Signal: ∼ 0.9 ppm (Triplet, 3H)	2 Signals: ∼ 0.9 ppm (Triplet, 3H) ∼ 1.7 ppm (Doublet, 3H)	In 2-bromo, the C1 methyl is adjacent to the Br-bearing methine. The Br inductively deshields it to 1.7 ppm[4], and the single adjacent proton splits it into a doublet.
Bromine-bearing Carbon	−CH2​−Br : ∼ 3.4 - 3.6 ppm (Triplet, 2H)	−CH−Br : ∼ 4.0 - 4.2 ppm (Multiplet, 1H)	The internal methine proton in 2-bromo is split by both the adjacent methyl (3H) and the hydroxyl methine (1H), creating a complex multiplet further downfield.
Hydroxyl Methine ( −CH−OH )	∼ 3.6 - 3.8 ppm (Multiplet, 1H)	∼ 3.4 - 3.6 ppm (Multiplet, 1H)	Oxygen deshields the α -proton[3]. The shift is slightly more downfield in 1-bromo due to the proximity of the −CH2​Br group.

Table 2: 13C NMR Quantitative Comparison (100 MHz, CDCl3​ )

Carbon Position	1-Bromopentan-3-ol	2-Bromopentan-3-ol	Diagnostic Value
C1	∼ 30 - 35 ppm ( −CH2​Br )	∼ 20 - 23 ppm ( −CH3​ )	C1 in 1-bromo is heavily deshielded by direct Br attachment.
C2	∼ 38 - 42 ppm ( −CH2​− )	∼ 55 - 60 ppm ( −CHBr− )	C2 in 2-bromo is heavily deshielded by direct Br attachment.
C3	∼ 70 - 73 ppm ( −CHOH− )	∼ 75 - 77 ppm ( −CHOH− )	Both are characteristic of secondary alcohols.
C4	∼ 28 - 30 ppm ( −CH2​− )	∼ 26 - 28 ppm ( −CH2​− )	Standard aliphatic methylene.
C5	∼ 9 - 10 ppm ( −CH3​ )	∼ 9 - 10 ppm ( −CH3​ )	Standard aliphatic methyl.

Analytical Workflow Diagram

To streamline laboratory operations, researchers can utilize the following logical decision tree to rapidly identify the regioisomer directly from the 1H NMR spectrum.

Analytical decision tree for differentiating bromopentanol regioisomers via 1H NMR spectroscopy.

Conclusion

While mass spectrometry confirms the presence of the halohydrin functional class, 1H and 13C NMR spectroscopy are strictly required to differentiate 1-bromopentan-3-ol from 2-bromopentan-3-ol. By analyzing the methyl region (0.8 - 1.8 ppm) for the presence of a uniquely deshielded doublet, and verifying the multiplicity of the bromine-bearing carbon, researchers can unambiguously assign the regiochemistry of the synthesized halohydrin prior to downstream pharmaceutical applications.

References

• NMR Chemical Shift Values Table. Chemistry Steps. Available at: [Link]

• Proton NMR Table. Michigan State University (MSU) Chemistry. Available at:[Link]

• Halogenation of Alkenes and Halohydrin Formation. Master Organic Chemistry. Available at: [Link]

• Threo-2-bromo-3-pentanol (CID 547842). National Center for Biotechnology Information (PubChem). Available at:[Link]

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• 4. Proton NMR Table [www2.chemistry.msu.edu]

Safety & Regulatory Compliance

Navigating the Disposal of 1-Bromopentan-3-ol: A Guide for Laboratory Professionals

Understanding the Hazards: A Cautious Approach

Due to the presence of a bromine atom, 1-bromopentan-3-ol is classified as a halogenated organic compound.[1] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides hazard information for 1-bromopentan-3-ol, indicating that it is harmful if swallowed, causes skin irritation, may cause serious eye damage, and may cause respiratory irritation.[2] It is imperative to handle this compound with the appropriate safety precautions to minimize exposure risks.

The Occupational Safety and Health Administration (OSHA) mandates that employers inform employees about the hazardous chemicals they may be exposed to and provide adequate training for safe handling.[3][4] This includes understanding the information on chemical labels and having access to Safety Data Sheets (SDSs) for all hazardous materials.[5][6]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 1-bromopentan-3-ol, it is crucial to be outfitted with the proper Personal Protective Equipment (PPE). The choice of PPE should be based on a thorough risk assessment.

Essential PPE includes:

• Eye Protection: Chemical safety goggles are mandatory to protect against splashes. If there is a significant risk of splashing, a face shield should be worn in addition to goggles.

• Hand Protection: Chemically resistant gloves are essential. Given the nature of halogenated organic compounds, nitrile or neoprene gloves are generally recommended. Always check the glove manufacturer's compatibility chart for the specific chemical.

• Body Protection: A flame-retardant lab coat should be worn to protect against accidental spills.

• Respiratory Protection: If there is a risk of inhaling vapors, especially when handling larger quantities or in poorly ventilated areas, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Segregation and Storage of 1-Bromopentan-3-ol Waste: A Critical Step

Proper segregation of chemical waste is fundamental to safe laboratory practice and compliant disposal.[7] 1-Bromopentan-3-ol, being a halogenated organic compound, must be collected in a designated waste stream, separate from non-halogenated organic waste.[1][8]

Key principles for segregation and storage:

• Designated Waste Container: Use a clearly labeled, leak-proof container designated for "Halogenated Organic Waste."[1][9] The container must be made of a material compatible with 1-bromopentan-3-ol. High-density polyethylene (HDPE) or glass containers are generally suitable.

• Labeling: The waste container must be labeled with the words "Hazardous Waste" and a clear identification of its contents, including "1-bromopentan-3-ol" and any other components in the waste mixture.[8]

• Incompatible Materials: Never mix halogenated organic waste with other waste streams, particularly strong acids, bases, or oxidizing agents, to prevent dangerous chemical reactions.[10]

• Storage Location: Store the waste container in a well-ventilated area, away from heat sources, and in secondary containment to prevent spills.[11][12]

Step-by-Step Disposal Procedure for 1-Bromopentan-3-ol

The following protocol outlines the safe and compliant disposal of 1-bromopentan-3-ol waste from a laboratory setting.

1. Waste Collection at the Point of Generation:

• Collect all waste containing 1-bromopentan-3-ol, including residues from reaction vessels and contaminated materials (e.g., pipette tips, weighing boats), at the point of generation.
• Use a dedicated, labeled container for "Halogenated Organic Waste."[1][9]

2. Transfer to the Main Waste Accumulation Area:

• Once the local collection container is full, securely close it and transport it to the laboratory's designated satellite accumulation area (SAA) or central hazardous waste accumulation area.[10]

3. Documentation:

• Maintain a log of the waste being added to the main accumulation container, noting the chemical name and approximate quantity. This is crucial for regulatory compliance and for the final disposal facility.

4. Arranging for Final Disposal:

• Hazardous waste must be disposed of through a licensed hazardous waste disposal company.[12][13] Your institution's Environmental Health and Safety (EHS) department will typically manage the pickup and disposal of hazardous waste.
• Ensure that all necessary paperwork is completed accurately for the waste manifest.

Emergency Procedures: Planning for the Unexpected

In the event of a spill or exposure, immediate and appropriate action is critical.

• Spill Response:

  • For a small spill, use an absorbent material, such as a chemical spill kit, to contain and clean up the spill.[14] Place the contaminated absorbent material in the designated "Halogenated Organic Waste" container.

  • For a large spill, evacuate the area and follow your institution's emergency response procedures.

• Exposure Response:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[14] Remove contaminated clothing.

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[14]

  • Inhalation: Move the affected person to fresh air.

  • Ingestion: Do not induce vomiting.

  • In all cases of exposure, seek immediate medical attention and provide the medical personnel with information about the chemical.[14]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-bromopentan-3-ol.

Caption: Disposal workflow for 1-bromopentan-3-ol.

Summary of Hazard Information

The following table summarizes the known hazard information for 1-bromopentan-3-ol based on available data.

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement
Acute toxicity, oral	GHS07	Warning	H302: Harmful if swallowed[2]
Skin corrosion/irritation	GHS07	Warning	H315: Causes skin irritation[2]
Serious eye damage/eye irritation	GHS05	Danger	H318: Causes serious eye damage[2]
Specific target organ toxicity, single exposure; Respiratory tract irritation	GHS07	Warning	H335: May cause respiratory irritation[2]

Conclusion

The responsible disposal of 1-bromopentan-3-ol is a critical aspect of laboratory safety and environmental stewardship. By adhering to the principles of hazard assessment, proper use of personal protective equipment, stringent waste segregation, and compliant disposal procedures, researchers can minimize risks and ensure a safe working environment. Always consult your institution's Environmental Health and Safety department for specific guidance and to ensure compliance with local, state, and federal regulations.

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• Centers for Disease Control and Prevention. (n.d.). OSHA Hazard Communication Standard and OSHA Guidelines. [Link]

• DuraLabel. (2026, March 11). OSHA Rules for Chemical Hazards. [Link]

• DuraLabel. (n.d.). OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. [Link]

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• PubChem. (n.d.). 1-Bromopentan-3-ol. National Center for Biotechnology Information. [Link]

• Unknown. (n.d.). Halogenated Waste (any organic chemical that contains F, Cl, Br, or I). [Link]

• U.S. Environmental Protection Agency. (1987, December). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. [Link]

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-Bromopentan-3-ol

Foreword: A Note on Chemical Specificity and Prudent Practice

This guide provides a comprehensive framework for the safe handling of 1-bromopentan-3-ol. As of this writing, detailed safety data for 1-bromopentan-3-ol is not as widely available as for more common reagents. Therefore, this document is built upon established principles for handling halogenated organic compounds and alcohols, using the closely related structural analog, 1-bromopentane, as a primary reference for hazard assessment.[1][2][3] It is imperative that any user procure and thoroughly review the specific Safety Data Sheet (SDS) for 1-bromopentan-3-ol from their supplier before commencing any work. This guide is intended to supplement, not replace, the manufacturer's SDS and your institution's formal Chemical Hygiene Plan.[4][5]

Hazard Assessment: Understanding the "Why" Behind the Protection

To select the appropriate Personal Protective Equipment (PPE), we must first understand the inherent risks posed by the chemical's structure. 1-bromopentan-3-ol is a bifunctional molecule, containing both a halogen (bromine) and a hydroxyl (alcohol) group. This combination dictates its hazard profile.

• Skin and Eye Irritation: Based on data for 1-bromopentane, this class of compound is known to cause skin irritation and serious eye irritation.[6][7][8] Halogenated hydrocarbons can defat the skin, leading to dermatitis with prolonged contact.[1] The alcohol group can also contribute to irritation.

• Respiratory Irritation: Vapors may cause respiratory irritation.[7][8] Inhalation is a primary route of exposure that must be controlled.[6]

• Flammability: While the alcohol group increases water solubility compared to an alkane, the pentane backbone suggests it should be treated as a flammable or combustible liquid. 1-bromopentane is classified as a flammable liquid.[7][8] Therefore, ignition sources must be rigorously controlled.[7][9][10]

• Toxicity and Ingestion: 1-bromopentane is listed as harmful if swallowed.[6][7] Ingestion can lead to nausea, vomiting, and potential damage to internal organs.[1]

• Reactivity: The compound is expected to be incompatible with strong oxidizing agents.[6][10] During combustion, it may release toxic and corrosive fumes, including carbon oxides and hydrogen bromide gas.[7]

This assessment demonstrates that protection is required against chemical splashes, vapor inhalation, and skin contact, mandating a multi-faceted PPE approach.

Core Personal Protective Equipment (PPE) Requirements

The level of PPE required is dictated by the scale and nature of the procedure. The following table outlines the minimum recommended PPE for handling 1-bromopentan-3-ol.

Operation/Scale	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Small-Scale Laboratory Use (e.g., <100 mL)	Tightly fitting safety goggles with side-shields conforming to ANSI Z87.1 or EN166 standards.[11][12]	Chemical-resistant nitrile or neoprene gloves.[1][2] Check manufacturer's data for breakthrough time.	Standard cotton laboratory coat.[2][11]	Required only if work is not performed in a certified chemical fume hood.
Large-Scale or Bulk Transfer (e.g., >100 mL)	Chemical splash goggles and a full-face shield.[7][11]	Heavy-duty, chemical-resistant gloves (e.g., butyl rubber or laminate). Ensure extended cuff.	Chemical-resistant apron over a lab coat.[3] Consider flame-resistant clothing if large quantities are handled.[11]	A NIOSH-approved respirator with an organic vapor cartridge is recommended, even within a fume hood, during bulk transfers.[2][6]
Emergency Situations / Spill Cleanup	Full-face shield over chemical splash goggles.[11]	Heavy-duty, chemical-resistant gloves (e.g., Nitrile).	Full chemical-resistant suit or apron to prevent any skin exposure.	A full-face respirator with an organic vapor cartridge or a self-contained breathing apparatus (SCBA) for large spills.[11]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is as critical as the PPE itself. This sequence ensures that engineering controls and personal protective measures work in concert to minimize risk.

Preparation and Engineering Controls

• Verify Ventilation: All work with 1-bromopentan-3-ol must be performed in a properly functioning chemical fume hood.[1]

• Clear Work Area: Ensure the work area is free of clutter and incompatible materials, especially strong oxidizing agents.[6][10]

• Eliminate Ignition Sources: Remove any potential ignition sources such as hot plates, open flames, and spark-producing equipment from the vicinity.[7][9]

• Locate Safety Equipment: Confirm the immediate availability and functionality of an emergency eyewash station, safety shower, and a Class B fire extinguisher.[1][2]

• Prepare for Spills: Have a spill kit containing an inert absorbent material (e.g., vermiculite, sand), non-sparking tools, and a designated hazardous waste container readily accessible.

Donning and Doffing PPE

• Donning Sequence: i. Put on the laboratory coat and any additional body protection. ii. Put on the appropriate respirator, if required, and perform a user seal check. iii. Put on eye and face protection. iv. Wash and dry hands thoroughly, then put on the correct chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

• Doffing Sequence (to prevent cross-contamination): i. Remove gloves using a technique that avoids touching the outer surface with bare skin. ii. Remove the face shield and/or goggles. iii. Remove the lab coat and apron. iv. Remove the respirator, if worn. v. Wash hands thoroughly with soap and water.

Spill and Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[6]

• Skin Contact: Remove contaminated clothing immediately and flush the affected skin area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[6]

• Minor Spill (<100 mL):

  • Alert personnel in the immediate area.

  • Wearing the appropriate PPE, cover the spill with an inert absorbent material.[6]

  • Using non-sparking tools, collect the absorbed material into a labeled container for hazardous waste.[9]

  • Wipe down the area with a damp cloth, and place the cloth in the waste container.

• Major Spill (>100 mL): Evacuate the laboratory immediately, close the doors, and contact your institution's Environmental Health and Safety (EHS) department or emergency response team.[11]

Disposal Plan

• Waste Segregation: All materials contaminated with 1-bromopentan-3-ol, including excess reagent, contaminated gloves, and absorbent materials, must be treated as hazardous waste.[11]

• Containerization: Collect all waste in a dedicated, properly sealed, and clearly labeled container. The label should include "Hazardous Waste" and the full chemical name.[7][11]

• Storage: Store the waste container in a designated satellite accumulation area, away from incompatible materials, until it is collected for disposal by certified personnel.

• Compliance: All disposal must be carried out in strict accordance with local, state, and federal regulations. Never pour halogenated organic waste down the drain.[6][7][9]

Visualization of Safety Workflow

The following diagram illustrates the critical decision-making and operational flow for safely handling 1-bromopentan-3-ol.

Caption: PPE Selection and Safe Handling Workflow.

References

• 1-Bromopentane - Material Safety Data Sheet (MSDS). (Source: Google Search Result)

• 1-BROMOPENTANE - SD Fine-Chem. S D FINE- CHEM LIMITED. (URL: [Link])

• Safety data sheet of 'BIOCHEM - 1-BROMOPENTANE - LR - 40226' (Version 1). (Source: Google Search Result)
• SAFETY DATA SHEET. (Source: Google Search Result)

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration (OSHA). (URL: [Link])

• Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group. (Source: Google Search Result)

• Laboratory Safety Guidance - OSHA. Occupational Safety and Health Administration (OSHA). (URL: [Link])

• What are the safety precautions when handling alcohols? - Blog - ZHONGDA. ZHONGDA. (URL: [Link])

• Chemicals - safe use and handling - HSE. Health and Safety Executive (HSE). (URL: [Link])

• PSFC Halogenated Solvents. (Source: Google Search Result)

• The Laboratory Standard | Office of Clinical and Research Safety. Vanderbilt University Medical Center. (URL: [Link])

• Personal Protective Equipment Requirements for Laboratories - Environmental Health and Safety. (Source: Google Search Result)

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